(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

• CAS: 68354-47-2

Core Science & Biosynthesis

Chemical and physical properties of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

An In-Depth Technical Guide to (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (3-Carboxy-PROXYL)

Introduction

(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, commonly referred to as 3-Carboxy-PROXYL, is a stable nitroxide radical that holds a significant position in the toolkit of researchers across chemistry, biology, and materials science. As a member of the pyrrolidine-based nitroxide family, its paramagnetic nature makes it an invaluable spin label for Electron Paramagnetic Resonance (EPR) spectroscopy. The presence of a carboxylic acid functional group provides a versatile handle for covalent attachment to a wide range of molecules, including proteins, nucleic acids, and polymers, or for studying pH-sensitive phenomena and partitioning in multiphase systems. This guide provides a comprehensive overview of its properties, core applications, and proven methodologies from the perspective of a senior application scientist, designed to empower researchers to effectively leverage this probe in their work.

Section 1: Physicochemical and Spectroscopic Profile

The utility of 3-Carboxy-PROXYL is fundamentally derived from its distinct chemical and physical characteristics. Its stability as a free radical, coupled with its solubility and functional group, dictates its application scope.

Core Properties

A summary of the key physicochemical properties is presented below. These values are critical for experimental design, from dissolving the compound to predicting its behavior in different environments.

Property	Value	Reference
CAS Number	68354-47-2	[1][2]
Molecular Formula	C₉H₁₆NO₃	[2][3][4]
Molecular Weight	~186.23 g/mol	[2][3][5][6]
Appearance	Light orange to yellow crystalline powder	[5][7]
Melting Point	~200 °C (392 °F) with decomposition	[5]
Solubility	Partly miscible in water; Soluble in methanol (50 mg/mL), acetone, chloroform, and dichloromethane.	[5][7]

Structural Integrity and Stability

The defining feature of 3-Carboxy-PROXYL is the nitroxide radical (N-O•), which is sterically hindered by the four methyl groups on the pyrrolidine ring. This steric shielding is the primary reason for its remarkable stability, allowing it to be handled under ambient conditions without rapid degradation. The compound is considered stable, but care should be taken to avoid strong oxidizing agents.[5]

Spectroscopic Characterization

Electron Paramagnetic Resonance (EPR): As a paramagnetic species, the most informative technique for characterizing 3-Carboxy-PROXYL is EPR spectroscopy. In a non-viscous solvent, its X-band EPR spectrum presents as a characteristic sharp three-line triplet. This pattern arises from the hyperfine coupling between the unpaired electron and the nitrogen nucleus (¹⁴N, nuclear spin I=1). The shape and splitting of these lines are exquisitely sensitive to the radical's rotational motion and the polarity of its immediate environment, a principle that forms the basis of its utility as a molecular probe.[8][9]

Infrared (IR) Spectroscopy: The IR spectrum of 3-Carboxy-PROXYL provides confirmation of its functional groups. Key expected peaks include a strong absorption band corresponding to the C=O stretch of the carboxylic acid group (typically around 1700-1730 cm⁻¹) and broad O-H stretching vibrations from the acid moiety.[3]

Section 2: Core Applications in Scientific Research

The unique properties of 3-Carboxy-PROXYL enable its use as a reporter molecule in a variety of advanced research applications.

Electron Paramagnetic Resonance (EPR) Spin Labeling

The predominant application of 3-Carboxy-PROXYL is as a spin label. The carboxylic acid group can be activated (e.g., to an N-hydroxysuccinimide ester) and covalently attached to amine groups on biomolecules. Once attached, the EPR spectrum of the label provides rich information about the local structure and dynamics of the target molecule.

Causality: Changes in the rotational correlation time of the spin label, reflected in the EPR line shape, indicate changes in the mobility of the region where the label is attached. This allows for the study of protein folding, conformational changes upon ligand binding, and the dynamics of polymer chains.[10]

Caption: Workflow of EPR spin labeling using 3-Carboxy-PROXYL.

Probing Microenvironments: Micelles and Membranes

The amphiphilic nature of 3-Carboxy-PROXYL (a polar carboxyl group and a less polar pyrrolidine ring) makes it an excellent probe for studying organized assemblies like micelles and lipid membranes.[2] Its anionic form has been specifically used to determine the distribution coefficients of other molecules within anionic micelles.[4][7]

Causality: The molecule partitions between aqueous and hydrophobic phases. The EPR spectrum is a superposition of signals from both environments. By analyzing the spectral components, one can quantify the partitioning equilibrium and probe the polarity and viscosity of the micellar core or membrane interior.

Section 3: Experimental Protocols & Methodologies

Trustworthy data begins with robust and well-understood protocols. This section outlines essential procedures for handling, using, and analyzing 3-Carboxy-PROXYL.

General Handling, Storage, and Solution Preparation

Protocol:

• Receiving and Storage: Upon receipt, inspect the vial. For long-term storage, keep the solid compound at -20°C in a tightly sealed container, protected from light.[4] Short-term storage at room temperature is acceptable.[4]

• Safety Precautions: Always handle the compound in a well-ventilated area or chemical fume hood. Wear standard personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.[5][11]

• Preparing a Stock Solution:

  • Allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of powder using an analytical balance.

  • Add the appropriate solvent (e.g., methanol or a buffer of choice) to the desired concentration (e.g., 10 mM).

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Store stock solutions at -20°C. For aqueous solutions, prepare fresh or flash-freeze aliquots to prevent degradation.

Representative Protocol: EPR Sample Preparation and Data Acquisition

This protocol provides a general workflow for a typical EPR experiment to measure the mobility of a spin-labeled peptide.

Protocol:

• Sample Preparation:

  • Prepare a solution of the spin-labeled biomolecule (e.g., protein, peptide) in the desired buffer (e.g., phosphate-buffered saline, pH 7.4). A typical concentration is in the range of 50-200 µM.

  • Self-Validation: Ensure the buffer does not contain components that could react with or degrade the nitroxide radical (e.g., strong reducing agents).

• Loading the Sample:

  • Carefully draw the solution into a glass capillary tube (e.g., 0.6 mm inner diameter). Avoid introducing air bubbles.

  • Seal one end of the capillary with a suitable sealant (e.g., clay or by flame-sealing).

• EPR Spectrometer Setup:

  • Place the capillary inside a standard EPR quartz tube. Position it securely within the EPR cavity.

  • Tune the spectrometer to the resonant frequency of the cavity.

• Data Acquisition:

  • Set the acquisition parameters. For a standard X-band continuous-wave (CW) EPR experiment, typical starting parameters are:

    • Microwave Power: 5-10 mW[8][9]

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: 0.05 - 0.1 mT (or 0.5 - 1.0 Gauss)[8][9]

    • Center Field: ~350 mT (or 3500 Gauss)

    • Sweep Width: 10-15 mT (or 100-150 Gauss)

    • Time Constant: ~40 ms

    • Number of Scans: 1-16 (average to improve signal-to-noise)

  • Expertise: The modulation amplitude should be kept below the intrinsic linewidth of the EPR signal to avoid spectral distortion. The microwave power should be set to a level that does not cause signal saturation.

• Data Analysis:

  • Analyze the resulting spectrum to determine rotational correlation times, hyperfine coupling constants, and g-factors, which provide insight into the local environment of the spin label.

Caption: Standard workflow for EPR sample preparation and analysis.

Section 4: Safety & Hazard Information

Proper handling of 3-Carboxy-PROXYL is essential for laboratory safety. The compound is classified as a hazardous substance.[5]

Hazard Classification	Description	GHS Pictogram
Skin Irritation	Causes skin irritation.[5][6][12]	Irritant
Eye Irritation	Causes serious eye irritation.[5][6][12]	Irritant
Respiratory Irritation	May cause respiratory irritation.[5][6]	Irritant

Recommended Protective Measures

• Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles.[12]

  • Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).[12]

  • Respiratory Protection: Avoid breathing dust.[11] If dust is generated, a NIOSH-approved respirator may be necessary.[12]

First Aid Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][11]

• Skin Contact: Remove all contaminated clothing. Wash skin with soap and plenty of running water. Seek medical attention if irritation develops.[5][11]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5][11]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.[11]

Conclusion

(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy is a powerful and versatile molecular probe. Its stable radical nature and functional handle for covalent modification make it a cornerstone of EPR spectroscopy for studying molecular structure and dynamics. From elucidating protein conformational changes to characterizing the microenvironments of complex fluids, 3-Carboxy-PROXYL provides researchers with a window into nanoscale systems. By understanding its fundamental properties and adhering to rigorous experimental and safety protocols, scientists can continue to unlock valuable insights across the molecular sciences.

References

• 3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidine-1-oxyl, free radical Material Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• Dobrynin, S. A., et al. (2021). A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. Molecules.
• PubChem. (n.d.). 3-Carboxy-2,2,5,5-tetramethylpyrroline-1-oxyl.
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• NIST. (n.d.). 3-Carboxy-2,2,5,5-tetramethyl-1-pyrolidinyloxy. NIST WebBook.
• PubChem. (n.d.). 3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidinyloxy.
• Chemsrc. (2025). (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy.
• Santa Cruz Biotechnology. (n.d.). (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy.
• ResearchGate. (2025). A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series.
• Guidechem. (n.d.). 3-Carboxy-2,2,5,5-tetraMethylpyrrolidine 1-Oxyl Free Radical.
• Fisher Scientific. (2023). Safety Data Sheet for 2,2,6,6-Tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid.
• United States Biological. (n.d.). 3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy.
• Spectrum Chemical. (2018).
• Shkumatov, A. V., & Papper, V. (2022). EPR Spectroscopy Provides New Insights into Complex Biological Reaction Mechanisms.

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Synthesis and Chiral Resolution of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy Radical: A Technical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy radical, commonly referred to as (-)-3-carboxy-PROXYL, is an exceptionally stable nitroxide free radical. It is widely utilized as a spin probe in electron paramagnetic resonance (EPR) spectroscopy, Overhauser-enhanced magnetic resonance imaging (OMRI), and structural biology[1]. The enantiopure (-)-enantiomer is specifically required for stereodiscrimination studies in chiral environments, such as organosilica aerogels and asymmetric biological binding pockets[2].

This whitepaper details the strategic rationale, mechanistic pathways, and self-validating experimental protocols required to synthesize the racemic PROXYL scaffold and subsequently isolate the (-)-enantiomer with high enantiomeric excess (ee).

Strategic Rationale & Mechanistic Pathway

The synthesis of the 5-membered pyrrolidine nitroxide (PROXYL) scaffold from a 6-membered piperidine precursor is driven by the need for enhanced steric shielding. Pyrrolidine nitroxides exhibit superior resistance to chemical reduction by physiological antioxidants (e.g., ascorbic acid) compared to their TEMPO counterparts[3].

The Ring Contraction Strategy

The core synthetic strategy relies on the Favorskii rearrangement [4]. The pathway proceeds as follows:

• Oxidation: Triacetonamine (4-oxo-piperidine) is oxidized using hydrogen peroxide and a tungstate catalyst to yield 4-oxo-TEMPO.

• Bromination: Alpha-bromination of 4-oxo-TEMPO yields 3-bromo-4-oxo-TEMPO.

• Favorskii Rearrangement: In the presence of a strong base (NaOH), 3-bromo-4-oxo-TEMPO undergoes a ring contraction. The base abstracts an alpha-proton to form an enolate, which displaces the bromide ion to create a highly strained cyclopropanone intermediate. Subsequent hydroxide attack cleaves the ring, yielding the 5-membered 3-carboxy-2,2,5,5-tetramethyl-3-pyrroline-1-oxyl (unsaturated PROXYL).

• Hydrogenation: The pyrroline double bond is catalytically hydrogenated to yield the saturated racemic 3-carboxy-PROXYL.

Workflow for the synthesis and chiral resolution of (-)-3-Carboxy-PROXYL.

Mechanistic pathway of the Favorskii rearrangement yielding the pyrroline ring.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols integrate causality-driven steps with built-in validation checkpoints.

Protocol A: Favorskii Rearrangement to Pyrroline Intermediate

Causality: The highly alkaline environment is strictly required to drive the formation of the cyclopropanone intermediate and prevent alternative substitution side-reactions.

• Dissolve 3-bromo-4-oxo-TEMPO (10 mmol) in 25 mL of 2M aqueous NaOH.

• Stir vigorously at room temperature for 2 hours. The solution will transition from orange to a pale yellow as the ring contraction occurs.

• Acidify the mixture with concentrated HCl to pH 2.0 while cooling in an ice bath.

• Extract the aqueous layer with ethyl acetate (3 × 20 mL). Dry the combined organic layers over anhydrous MgSO₄ and evaporate the solvent to yield 3-carboxy-2,2,5,5-tetramethyl-3-pyrroline-1-oxyl.

• Validation Checkpoint: Perform an IR scan. The product must exhibit a strong C=O stretch at ~1700 cm⁻¹ (carboxylic acid) and lack the ketone stretch (~1730 cm⁻¹) of the starting material.

Protocol B: Catalytic Hydrogenation and Radical Regeneration

Causality: Catalytic hydrogenation reduces the alkene to form the saturated pyrrolidine ring but unavoidably reduces the nitroxide radical to a diamagnetic hydroxylamine. A subsequent re-oxidation step is mandatory.

• Dissolve the pyrroline intermediate in 30 mL of methanol. Add 5% Pd/C catalyst (10 wt%).

• Stir under a hydrogen atmosphere (1 atm) for 4 hours.

• Filter the mixture through a Celite pad to remove the Pd/C catalyst.

• To the filtrate, add a catalytic amount of Cu(OAc)₂ and bubble atmospheric air (or pure O₂) through the solution for 2 hours to re-oxidize the hydroxylamine back to the nitroxide radical.

• Evaporate the methanol, partition between water and ethyl acetate, and isolate the organic layer to yield racemic 3-carboxy-PROXYL.

• Validation Checkpoint: EPR spectroscopy of the crude mixture must show the restoration of a sharp three-line spectrum ( aN​≈14.5 G)[1].

Protocol C: Chiral Resolution of the (-)-Enantiomer

Causality: Diastereomeric salts formed from chiral amines exhibit differential solubilities. The salt of (-)-3-carboxy-PROXYL with (R)-(+)-1-phenylethylamine selectively crystallizes from acetone, allowing for physical separation[2].

• Dissolve 1.05 mmol of racemic 3-carboxy-PROXYL in 20 mL of warm acetone.

• Slowly add 1.05 mmol of (R)-(+)-1-phenylethylamine.

• Allow the solution to cool slowly to room temperature, then transfer to 4 °C overnight to induce crystallization.

• Filter the precipitated diastereomeric salt.

• Suspend the salt in 10 mL of water and acidify with 1M KHSO₄ to pH 2.0 to protonate the chiral amine and release the free radical.

• Extract the aqueous phase with ethyl acetate (3 × 15 mL). Dry and evaporate to yield pure (-)-3-carboxy-PROXYL.

• Validation Checkpoint: Measure the specific rotation. A value of [α]D​=−79∘ confirms an enantiomeric excess of ≥95% [2].

Quantitative Data & Physicochemical Properties

The structural rigidity of the pyrrolidine ring directly influences the reduction kinetics of the nitroxide. Table 1 summarizes the critical properties of the isolated (-)-enantiomer.

Table 1: Physicochemical and Kinetic Properties of (-)-3-Carboxy-PROXYL

Property	Value	Reference
Enantiomeric Excess (ee)	95% (via (R)-(+)-1-phenylethylamine)	[2]
Specific Rotation [α]D​	-79°	[2]
Reduction Rate Constant ( k )	0.0603±0.0025M−1s−1 (with ascorbate)	[3]
EPR Hyperfine Coupling ( aN​ )	~14.5 G (Three resolved sharp lines)	[1]
g-factor	2.0062	[1]

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Introduction: The Significance of Stereochemical Integrity in PROXYL Spin Labels

An In-Depth Technical Guide to the Enantiomeric Purity Analysis of (-)-3-carboxy-PROXYL

(-)-3-carboxy-PROXYL (3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidinyloxy) is a paramount tool in the field of biophysical chemistry and drug development. As a stable nitroxide radical, it serves as a spin label for Electron Paramagnetic Resonance (EPR) spectroscopy, providing invaluable insights into the structure, dynamics, and environment of biomolecules. The molecule possesses a single stereocenter at the C3 position of the pyrrolidine ring, giving rise to two enantiomers: (+) and (-).

The carboxylic acid moiety not only imparts hydrophilicity but also serves as a versatile chemical handle for covalent attachment to proteins, nucleic acids, and other molecules of interest.[1] In a biological system, where chirality governs molecular recognition, the stereochemistry of the spin label is not trivial. The distinct three-dimensional arrangement of each enantiomer can lead to different binding affinities, micro-environmental sampling, and metabolic fates. Consequently, ensuring the enantiomeric purity of (-)-3-carboxy-PROXYL is a critical quality attribute to guarantee the accuracy, reproducibility, and validity of experimental data. The pharmaceutical industry's shift towards single-enantiomer drugs, driven by regulatory agencies like the FDA and EMA, underscores the importance of precise enantiomeric quantification to avoid unforeseen toxicological or pharmacological effects from an unwanted enantiomer.[2]

This guide provides a comprehensive overview of the principles, methodologies, and validation requirements for the robust analysis of the enantiomeric purity of (-)-3-carboxy-PROXYL, designed for researchers and quality control professionals.

Logical Workflow for Method Selection

The choice of an analytical technique for enantiomeric purity is dictated by the specific requirements of the analysis, such as the required sensitivity, sample matrix, and available instrumentation. The following diagram outlines a logical workflow for selecting the most appropriate method.

Sources

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A Technical Guide to the Half-Life of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy in Biological Media

Abstract

(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, commonly known as 3-Carboxy-PROXYL, is a paramount tool in biomedical research, serving as a stable nitroxide radical probe for Electron Paramagnetic Resonance (EPR) spectroscopy.[1][2] Its utility lies in its sensitivity to the local microenvironment, particularly the redox status. The "half-life" of 3-Carboxy-PROXYL—the time required for its paramagnetic signal to decay by 50%—is a critical parameter that provides a quantitative measure of the reducing capacity of a biological system. This decay is primarily driven by the reduction of the nitroxide radical to its EPR-silent hydroxylamine form.[3] This guide provides an in-depth exploration of the chemical principles governing this process, the key biological factors influencing the probe's half-life, and detailed, field-proven protocols for its accurate determination in various biological media. It is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful technique for assessing cellular and tissue redox states.

Introduction to 3-Carboxy-PROXYL as a Redox-Sensitive Probe

Chemical Structure and Properties

3-Carboxy-PROXYL is a cyclic nitroxide characterized by a pyrrolidine ring structure. The defining feature is the stable free radical on the nitroxyl group (N-O•). This stability is conferred by steric hindrance from the four methyl groups at the α-positions to the nitrogen atom, which protect the unpaired electron from rapid, non-specific reactions.[4] The carboxylic acid moiety enhances its aqueous solubility, making it highly suitable for use in biological systems.[1]

The paramagnetic nature of the N-O• group makes 3-Carboxy-PROXYL detectable by EPR spectroscopy.[5][6] The resulting EPR spectrum, typically a triplet of lines due to hyperfine interaction with the nitrogen nucleus, provides a wealth of information about the probe's local environment.[7]

The Principle of Nitroxide Reduction

The measurement of the half-life of 3-Carboxy-PROXYL is fundamentally a measurement of its rate of reduction. In biological environments, the paramagnetic nitroxide (R-N-O•) can accept an electron and a proton, becoming the diamagnetic (EPR-silent) hydroxylamine (R-N-OH).

• R-N-O• + e⁻ + H⁺ → R-N-OH

This one-electron reduction is the primary mechanism for the loss of the EPR signal.[3] The rate of this reaction, and thus the observed half-life, is a direct reflection of the concentration and reactivity of reducing agents in the medium.[3]

Significance in Biological Research

The ability to measure the reducing capacity of a biological system is of immense value. Many physiological and pathophysiological processes involve shifts in redox balance.[5] Applications of 3-Carboxy-PROXYL half-life measurements include:

• Assessing Oxidative Stress: Providing an integrated measure of the cellular redox state.[1]

• Evaluating Antioxidant Efficacy: Determining how potential therapeutics alter the reducing capacity of cells or tissues.[1]

• In Vivo Oximetry: While beyond the scope of this guide, nitroxides are also used to measure oxygen concentration, as oxygen can influence the relaxation times of the probe.[8]

• Monitoring Cellular Metabolism: Changes in metabolic pathways can alter the levels of key cellular reductants.

Factors Influencing the Half-life of 3-Carboxy-PROXYL

The stability of 3-Carboxy-PROXYL in a biological sample is not static; it is a dynamic process influenced by a range of chemical and environmental factors.[9][10] Understanding these factors is crucial for both experimental design and data interpretation.

Key Biological Reductants

• Ascorbate (Vitamin C): Ascorbate is a potent, direct-acting reductant of nitroxides. In many cell types, it is the predominant component responsible for the reduction of probes like 3-Carboxy-PROXYL.[3] The reaction rate is significant, and conventional tetramethyl-substituted nitroxides like 3-Carboxy-PROXYL are rapidly reduced in its presence.[4]

• Glutathione (GSH): While being the most abundant intracellular thiol, the direct chemical reduction of nitroxides by GSH alone is relatively slow.[3] However, GSH plays a critical role in enzymatic reduction pathways and can act synergistically with other reductants.[4]

• Enzymatic Systems: Cellular enzymes, particularly those involving cofactors like NADH and NADPH, can contribute to nitroxide reduction.[3]

Experimental and Environmental Parameters

• Temperature: Reaction rates are temperature-dependent. Maintaining a consistent and physiologically relevant temperature (e.g., 37°C) is critical for reproducible results.[11]

• pH: The pH of the medium can influence the activity of enzymes and the protonation state of both the probe and the reductants, thereby affecting the reaction kinetics.[10]

• Oxygen: Molecular oxygen can re-oxidize the hydroxylamine back to the nitroxide. This "futile cycle" can artificially lengthen the apparent half-life. Therefore, controlling and reporting the oxygen tension is important for certain applications, though many in vitro experiments are conducted under ambient atmospheric conditions.

• Medium Composition: Components of cell culture media or plasma, such as metal ions, can potentially catalyze redox reactions.[9]

Experimental Determination of Half-life: A Methodological Guide

The gold standard for measuring nitroxide half-life is EPR spectroscopy, which directly and unambiguously detects the paramagnetic species.[5][12]

Core Technique: Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectrometers detect the absorption of microwave radiation by unpaired electrons in the presence of a strong magnetic field.[7] For a typical half-life experiment, one monitors the decrease in the intensity of the 3-Carboxy-PROXYL EPR signal over time. The amplitude of the central peak of the characteristic triplet spectrum is commonly used for this purpose.

Caption: Workflow for determining 3-Carboxy-PROXYL half-life.

Protocol: Half-life Determination in Cell Suspension

This protocol provides a self-validating framework for measuring the reducing capacity of a cell population.

Materials:

• Suspension cells of interest (e.g., Jurkat, K562)

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Phosphate-Buffered Saline (PBS)

• 3-Carboxy-PROXYL stock solution (e.g., 10 mM in PBS, stored at -20°C)

• Benchtop EPR spectrometer (e.g., Bruker EMXnano)

• Glass capillary tubes (50 µL) and capillary holder

• Hemocytometer or automated cell counter

• Temperature control unit for EPR spectrometer (set to 37°C)

Methodology:

• Cell Preparation (The "Why"):

  • Harvest cells from culture during the logarithmic growth phase to ensure metabolic consistency.

  • Count the cells and centrifuge to pellet.

  • Wash the cells twice with PBS to remove residual medium components, which have their own reducing capacity. This step is crucial for attributing the measured half-life specifically to the cells.

  • Resuspend the cell pellet in fresh, pre-warmed (37°C) culture medium or buffer to a final, known concentration (e.g., 1 x 10⁷ cells/mL). A defined cell density is essential for reproducibility.

• Initiating the Reaction (The "Why"):

  • In a microcentrifuge tube, add the required volume of the cell suspension (e.g., 200 µL).

  • Spike the suspension with the 3-Carboxy-PROXYL stock solution to a final concentration of 0.2 mM. This concentration is a balance—high enough for a strong initial signal but low enough to minimize any potential cellular toxicity from the probe itself.

  • Mix gently but thoroughly by pipetting. Immediately draw the mixture into a glass capillary tube via capillary action.

• EPR Data Acquisition (The "Why"):

  • Place the capillary into the EPR spectrometer, which has been pre-equilibrated to 37°C.

  • Immediately begin acquiring EPR spectra. The first scan serves as the t=0 time point.

  • Set the spectrometer to acquire a spectrum every 1-2 minutes for a total duration of 30-60 minutes, or until the signal has decayed significantly. This kinetic series is the core of the experiment.

  • Control Experiment: A critical component of a self-validating system is the control. In parallel, run an identical experiment using cell-free medium. The decay rate in the cell-free medium represents the intrinsic reducing capacity of the medium itself. The true cellular reduction rate is the difference between the rate with cells and the rate in the medium alone.

Data Analysis and Half-life Calculation

• Data Extraction: For each spectrum in the time series, measure the peak-to-peak amplitude of the central line.

• Normalization: Normalize the amplitudes by dividing each by the amplitude at t=0.

• Plotting: Plot the natural logarithm (ln) of the normalized amplitude against time (in minutes).

• Fitting: The reduction of nitroxides in biological systems often follows first-order kinetics. Therefore, the plot of ln(Amplitude) vs. Time should yield a straight line. Perform a linear regression to find the slope (k) of this line. The slope represents the rate constant of signal decay.

• Calculation: The half-life (t½) is calculated from the rate constant (k) using the formula:

  • t½ = ln(2) / k ≈ 0.693 / k

  • Note: Since the slope from the linear regression is k, the half-life can also be calculated as t½ = -ln(0.5) / slope.

Quantitative Data Summary

The half-life of 3-Carboxy-PROXYL is highly dependent on the biological medium and experimental conditions. The following table provides representative values from literature to serve as a benchmark.

Biological Medium	Cell Type/Condition	Approximate Half-Life (t½)	Key Reductants	Reference Insight
Cell Culture Medium	RPMI-1640 + 10% FBS (Cell-Free)	> 60 minutes	Media components	The medium itself has a low but non-zero reducing capacity.
Human Erythrocytes	In suspension	10 - 20 minutes	Ascorbate	Ascorbate is a primary driver of reduction in red blood cells.[3]
Murine Blood (in vivo)	Whole animal	< 5 minutes	Ascorbate, Enzymes	Rapid in vivo clearance highlights the high reducing environment of the blood.[13]
Cancer Cell Line	Daudi cells (hypoxic)	Shorter than normoxic	Increased ROS scavengers	Hypoxic conditions can alter cellular redox state, affecting probe half-life.[14]
Ascorbate Solution	20-fold excess ascorbate	< 1 minute	Ascorbate	Demonstrates the rapid reduction by a high concentration of a key biological reductant.[4]

Conclusion: From Half-life to Biological Insight

The measurement of the half-life of 3-Carboxy-PROXYL is a robust and direct method for quantifying the overall reducing capacity of a biological environment. By carefully controlling experimental variables and employing self-validating controls, researchers can obtain reliable data that correlates with the cellular redox state. A shorter half-life indicates a more reducing environment, while a longer half-life suggests a more oxidized state. This technique, grounded in the fundamental principles of EPR spectroscopy and free radical chemistry, provides invaluable insights into the complex interplay of redox biology in health and disease.

References

• Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox St
• Detection of Nitric Oxide by Electron Paramagnetic Resonance Spectroscopy.
• EPR Spectroscopy of Nitroxide Spin Probes.
• 3-Carboxi-PROXIL.Chem-Impex.
• The Cellular and Organismal Effects of Nitroxides and Nitroxide-Containing Nanoparticles.MDPI.
• Bioimaging of Nitric Oxide.
• EPR-Spectroscopy.pdf.Source Not Available.
• Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices.
• 3-Carboxy-PROXYL 98.Sigma-Aldrich.
• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series.PMC.
• Effect of mitochondrially targeted carboxy proxyl nitroxide on Akt-mediated survival in Daudi cells: Significance of a dual mode of action.NIH.
• Nitroxide-Based Contrast Agents for MRI Cancer Diagnostics: Progress, Limit
• Factors Influencing the Protein Drugs Stability.
• Factors affecting the stability of drugs and drug metabolites in biological m
• 3-Carboxy-PROXYL 98.Sigma-Aldrich.

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• 14. Effect of mitochondrially targeted carboxy proxyl nitroxide on Akt-mediated survival in Daudi cells: Significance of a dual mode of action - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

In vivo reactive oxygen species (ROS) detection with (-)-3-carboxy-PROXYL

An Application Guide for the In Vivo Detection of Reactive Oxygen Species (ROS) with (-)-3-carboxy-PROXYL

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of (-)-3-carboxy-PROXYL for the in vivo detection and monitoring of Reactive Oxygen Species (ROS). This guide moves beyond a simple protocol, offering in-depth explanations of the underlying mechanisms, experimental design considerations, and data interpretation to ensure robust and reliable results.

The Challenge and the Tool: Probing the Redox Environment In Vivo

Reactive Oxygen Species (ROS) are highly reactive, short-lived molecules derived from oxygen.[1][2] They are natural byproducts of aerobic metabolism and play a dual role in biology. At low concentrations, they function as critical signaling molecules in various cellular processes.[3][4] However, excessive ROS production leads to oxidative stress, a condition implicated in the pathogenesis of numerous diseases, including cancer, neurodegeneration, and cardiovascular diseases.[3][5]

Directly measuring these transient species in vivo is a significant analytical challenge.[6] (-)-3-carboxy-PROXYL (3-CxP) has emerged as a powerful tool for this purpose. It is a stable, water-soluble nitroxide radical that can be introduced into biological systems.[7][8] Its paramagnetic nature allows for detection using Electron Paramagnetic Resonance (EPR) spectroscopy, a technique that specifically measures molecules with unpaired electrons.[9][10] The rate at which the 3-CxP EPR signal diminishes in vivo provides a quantitative measure of the tissue's overall redox status, offering a window into the balance between ROS production and antioxidant capacity.[11][12]

Principle of Detection: The Nitroxide Redox Cycle

The utility of (-)-3-carboxy-PROXYL as a ROS probe is rooted in its ability to participate in redox reactions.[13] The core of the molecule contains a stable nitroxide radical (>NO•), which is paramagnetic and thus "visible" to an EPR spectrometer.[9][11] Within a biological environment, this radical can be converted into two EPR-silent (diamagnetic) forms:

• Reduction: Cellular antioxidants, most notably ascorbate, can donate an electron to the nitroxide, reducing it to a hydroxylamine (>N-OH).[10][11]

• Oxidation: Reactive Oxygen Species can oxidize the nitroxide to an oxoammonium cation (>N+=O).[11][14][15]

This dynamic cycling between the paramagnetic radical and the diamagnetic reduced/oxidized forms is the basis of the measurement.[14] An increase in ROS will accelerate the oxidation of the nitroxide, while a highly reductive environment will speed up its conversion to hydroxylamine. In either case, the result is a faster decay of the EPR signal. Therefore, the measured decay rate is a reflection of the cumulative redox activity within the tissue.[11][16]

Caption: General experimental workflow for in vivo ROS detection.

Protocol 2: In Vivo Administration and EPR Measurement

Self-Validation: This protocol incorporates control groups (vehicle and baseline) to ensure that observed changes in the probe's decay rate are due to the experimental intervention and not the procedure itself.

• Animal Preparation:

  • Anesthetize the animal according to approved institutional protocols (e.g., using isoflurane).

  • Position the animal within the EPR spectrometer (typically a low-frequency L-band system for small animals) such that the tissue of interest is located at the center of the resonator. [12] * Maintain the animal's body temperature throughout the experiment.

• Probe Administration:

  • Administer the (-)-3-carboxy-PROXYL working solution. The route and dose must be optimized. Intravenous (tail vein) injection is common for systemic distribution. [17]Direct injection into the tissue of interest can also be performed for localized measurements. [12] * A typical dosage can range from 0.01 to 0.03 mmol/kg of body weight. [18] * For a control group, administer an equivalent volume of the vehicle (sterile PBS).

• EPR Data Acquisition:

  • Immediately after injection, begin acquiring EPR spectra at regular time intervals (e.g., every 30-60 seconds) for a total duration of 15-30 minutes.

  • Key Insight: The charged nature of 3-CxP means it is generally unable to cross the cell membrane, primarily reporting on the redox status of the extracellular environment. [10]This is a critical factor in experimental design and data interpretation.

• Data Analysis:

  • For each time point, measure the peak-to-peak amplitude or the double integral of the EPR signal, which is proportional to the concentration of the paramagnetic probe.

  • Plot the signal intensity as a function of time. The data should fit a mono-exponential decay curve.

  • Calculate the first-order decay rate constant (k). A higher value of k indicates a faster disappearance of the nitroxide probe and thus a higher overall redox activity (either more ROS or more reducing agents). [12] * Compare the decay rates between control and experimental groups. An increase in the decay rate in a disease model (e.g., after inducing ischemia-reperfusion) compared to a healthy control suggests an increase in oxidative stress. [12]

Data Interpretation and Scientific Considerations

Potential Issue	Probable Cause(s)	Recommended Solution(s)
No/Very Low EPR Signal	- Incorrect probe concentration.- Spectrometer not tuned correctly.- Probe injected outside the target area.	- Verify working solution concentration.- Ensure proper spectrometer tuning and resonator placement.- Confirm injection site and technique.
Extremely Rapid Signal Decay (< 1 min)	- Highly reductive environment (e.g., high ascorbate levels).- Massive oxidative burst.- Incorrect (too high) dosage leading to rapid clearance.	- Perform a dose-response curve to find an optimal probe concentration.- Analyze baseline redox status of the tissue.- Compare with a more reduction-resistant probe if available. [19][20]
High Variability Between Animals	- Inconsistent injection volume/rate.- Differences in anesthetic depth.- Underlying physiological variability.	- Use a syringe pump for consistent injections.- Monitor physiological parameters (heart rate, respiration).- Increase the number of animals per group (n) to improve statistical power.
Signal Decay is Not Mono-exponential	- Probe is distributing into multiple compartments with different redox environments.- Pharmacokinetic effects (clearance by kidneys/liver) are dominating the decay curve. [21]	- Use a multi-compartment model for data fitting.- Focus analysis on the initial decay phase, which is more likely to reflect local redox status.- Characterize the probe's pharmacokinetics in a separate study.

Trustworthiness through Context: It is crucial to remember that (-)-3-carboxy-PROXYL measures the total redox status, not a specific ROS. [16]It is a powerful tool for detecting changes in redox balance between experimental groups. To attribute these changes specifically to ROS, experiments should be designed with appropriate controls, such as co-administering an antioxidant (e.g., Vitamin C) to see if it normalizes the probe's decay rate.

References

• Profluorescent Nitroxides as Sensitive Probes of Oxidative Change and Free Radical Reactions†. Australian Journal of Chemistry. [Link]

• Stable Nitroxide as Diagnostic Tools for Monitoring of Oxidative Stress and Hypoalbuminemia in the Context of COVID-19. National Center for Biotechnology Information (PMC). [Link]

• ELECTROCHEMICAL AND EPR INVESTIGATION OF SPIN PROBES ACETOXYMETHOXYCARBONYL- AND CARBOXY-PROXYL. Physical Chemistry 2022 Conference Proceedings. [Link]

• Clinical Probes for ROS and Oxidative Stress. National Center for Biotechnology Information (PMC). [Link]

• The Cellular and Organismal Effects of Nitroxides and Nitroxide-Containing Nanoparticles. MDPI. [Link]

• Novel Method for Detection of Reactive Oxygen Species in vivo in Human Skeletal Muscle. Journal of Applied Physiology. [Link]

• Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species. National Center for Biotechnology Information (PMC). [Link]

• A protocol for in vivo detection of reactive oxygen species. Nature Protocols. [Link]

• Advancements in electron paramagnetic resonance (EPR) spectroscopy: A comprehensive tool for pharmaceutical research. Acta Pharmaceutica. [Link]

• Noninvasive in vivo discrimination between mitochondrial ROS and global ROS production in solid tumors using EPR spectroscopy. National Center for Biotechnology Information (PMC). [Link]

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. National Center for Biotechnology Information (PMC). [Link]

• Approaches for Reactive Oxygen Species and Oxidative Stress Quantification in Epilepsy. MDPI. [Link]

• 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl. National Center for Biotechnology Information (Molecular Imaging and Contrast Agent Database). [Link]

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. ResearchGate. [Link]

• A protocol for in vivo detection of Reactive Oxygen Species. ResearchGate. [Link]

• Nitroxide-Based Contrast Agents for MRI Cancer Diagnostics: Progress, Limitations, and Perspectives. MDPI. [Link]

• In vivo Spectroscopy and Imaging of Nitroxide Probes. IntechOpen. [Link]

• EPR Detection of DNA Interaction with 3-Carboxy-proxyl-Labelled Recombinant Human Histone H1.3. ResearchGate. [Link]

• Dendrimers Functionalized with PROXYL Radicals. Digital CSIC. [Link]

• The Chemistry of Reactive Oxygen Species (ROS) Revisited: Outlining Their Role in Biological Macromolecules (DNA, Lipids and Proteins) and Induced Pathologies. National Center for Biotechnology Information (PMC). [Link]

• ROS: Basic Concepts, Sources, Cellular Signaling, and its Implications in Aging Pathways. MDPI. [Link]

• In vivo evaluation of novel nitroxyl radicals with reduction stability. PubMed. [Link]

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• 7. 3-Carboxy-PROXYL, free radical, 97+% 50 mg | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
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• 12. In vivo Spectroscopy and Imaging of Nitroxide Probes | IntechOpen [intechopen.com]
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• 20. researchgate.net [researchgate.net]
• 21. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]

Sample preparation for EPR spectroscopy using (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

Application Note: Advanced Sample Preparation for EPR Spectroscopy Using 3-Carboxy-PROXYL

Introduction & Chemical Rationale

Electron Paramagnetic Resonance (EPR) spectroscopy, particularly when combined with Site-Directed Spin Labeling (SDSL), is a premier analytical technique for elucidating the structural dynamics of biomacromolecules. However, translating in vitro EPR measurements to physiological, in-cell environments is heavily bottlenecked by the rapid bioreduction of standard nitroxide radicals by intracellular antioxidants (e.g., ascorbate)[1].

To overcome this limitation, (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (commonly known as 3-carboxy-PROXYL or PCA, CAS: 2154-68-9) has emerged as a highly bioresistant spin probe[2]. The five-membered pyrrolidine ring of 3-carboxy-PROXYL provides superior steric shielding of the nitroxide moiety compared to six-membered piperidine analogs, significantly extending its half-life in reducing cellular milieus[1],[3].

Mechanistic Insights: Why 3-Carboxy-PROXYL?

• Bioresistance via Steric Hindrance: The reduction kinetics of nitroxides in cell extracts (such as Xenopus laevis oocytes) follow a Michaelis-Menten model, indicating an enzyme-mediated reduction process[1]. The compact 5-membered heterocyclic ring of 3-carboxy-PROXYL sterically hinders the approach of cellular reductases, preserving the paramagnetic state much longer than 6-membered analogs like TOAC (2,2,6,6-tetramethylpiperidine-N-oxyl-4-amino-4-carboxylic acid)[1],[3].

• Conjugation Versatility: The presence of the carboxylic acid functional group allows for straightforward bioconjugation[2]. By converting the carboxyl group into an amine-reactive N-hydroxysuccinimide (NHS) ester, the probe can be covalently attached to lysine residues on proteins or synthetic amine-containing ligands[4].

• Environmental Sensitivity: The EPR spectral parameters of 3-carboxy-PROXYL are highly sensitive to local polarity. The 14N isotropic hyperfine coupling constant ( Aiso​ ) shifts from ~14.128 G in non-polar solvents (e.g., CCl 4​ ) to ~16.230 G in aqueous buffers, allowing researchers to precisely probe the microenvironment of the labeled site[5].

Quantitative Data: Spin Probe Comparison

Table 1: Comparative properties of common nitroxide spin probes for EPR spectroscopy.

Spin Probe	Ring Structure	14N Hyperfine Coupling (Aqueous)	Intracellular Stability	Primary Application
3-Carboxy-PROXYL	5-membered (Pyrrolidine)	~16.23 G[5]	High (Hours)[1]	In-cell EPR, SDSL, Polarity probing
TOAC	6-membered (Piperidine)	~16.0 G	Low (Minutes)[1]	Rigid peptide backbone labeling
TEMPO	6-membered (Piperidine)	~15.5 G	Low (Minutes)	General ROS scavenging
CMH	5-membered (Hydroxylamine)	N/A (EPR silent until oxidized)	N/A	High-precision ROS quantification[6]

Experimental Workflow

Workflow for biomolecule spin labeling and in-cell EPR using 3-carboxy-PROXYL.

Step-by-Step Protocols

Protocol A: Synthesis of 3-Carboxy-PROXYL NHS-Ester for Bioconjugation

This self-validating protocol ensures the activation of the carboxyl group for subsequent amine-labeling without degrading the delicate nitroxide radical.

• Reagent Preparation: Dissolve 2.85 mmol of 3-carboxy-PROXYL and 2.88 mmol of N-hydroxysuccinimide (NHS) in a dry solvent mixture of ethyl acetate (10 mL) and DMF (3 mL)[4].

  • Causality: DMF is required to fully solubilize the polar NHS and the spin probe, while ethyl acetate acts as an aprotic medium that prevents the hydrolysis of the highly reactive ester intermediate.

• Activation: Cool the mixture in an ice bath. Dropwise, add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 2.89 mmol) dissolved in ethyl acetate (4 mL) under continuous stirring[4].

  • Causality: The ice bath prevents exothermic degradation of the nitroxide radical. DCC acts as a dehydrating agent, driving the formation of the NHS ester while precipitating out of solution as dicyclohexylurea (DCU).

• Incubation: Stir for 2 hours on ice, then allow the reaction to proceed overnight at room temperature[4].

• Purification & Validation: Filter the precipitated DCU by-product. Evaporate the solvent under reduced pressure to yield the active SL-ester.

  • Self-Validation: Confirm the integrity of the nitroxide via continuous-wave (CW) EPR at 9.46 GHz; a successful synthesis will yield a typical nitroxide triplet spectrum centered around 3381.0 G[4].

Protocol B: In-Cell EPR Sample Preparation (Xenopus Oocytes)

• Target Labeling: Incubate the activated 3-carboxy-PROXYL NHS-ester with the target biomolecule in a slightly basic buffer (pH 7.5–8.0) for 2–4 hours.

  • Causality: Basic pH ensures that primary amines (e.g., lysine side chains) are unprotonated and highly nucleophilic, facilitating efficient attack on the NHS ester.

• Desalting: Remove unreacted spin probe using a Sephadex G-25 size-exclusion column.

  • Self-Validation: Measure the EPR signal of the macromolecular flow-through. A broad, slow-tumbling spectrum confirms successful protein attachment, whereas a sharp, isotropic triplet indicates the presence of free, unreacted probe.

• Cellular Delivery: Microinject ~50 nL of the spin-labeled biomolecule into Xenopus laevis oocytes[1].

  • Causality:Xenopus oocytes are exceptionally large (~1 mm diameter), allowing for precise volumetric microinjection and achieving the high localized spin concentrations (micromolar range) required for adequate EPR sensitivity.

• Sample Loading & Deoxygenation: Transfer 10–15 intact oocytes into a 1.0 mm inner-diameter quartz EPR capillary. Gently flush the headspace with nitrogen gas for 30 minutes.

  • Causality: Molecular oxygen is paramagnetic. Its presence causes severe dipole-dipole line broadening of the EPR signal, which obscures fine hyperfine splitting details and reduces signal-to-noise ratios[5].

• EPR Measurement:

  • For dynamic/reduction studies: Record X-band CW-EPR spectra at room temperature immediately after injection to monitor intracellular reduction kinetics[1].

  • For structural/distance studies (e.g., DEER): Snap-freeze the capillary in liquid nitrogen and measure at cryogenic temperatures (150 K or lower) using a nitrogen flow Dewar[6].

  • Causality: Freezing the sample completely eliminates rotational tumbling, preserving the dipole-dipole interactions between spins that are mathematically necessary for extracting nanometer-scale distance distributions.

References

• PubMed (Journal of Magnetic Resonance)
• CAS 2154-68-9: 3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidinyloxy CymitQuimica URL
• ResearchGate (Angewandte Chemie International Edition)
• ACS Publications (Bioconjugate Chemistry)
• PLOS ONE (via DiVA Portal)
• CSUN (Journal of Magnetic Resonance)

Sources

• 1. Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. csun.edu [csun.edu]
• 6. liu.diva-portal.org [liu.diva-portal.org]

Application Note: Covalent Attachment of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy to Peptides

Introduction & Rationale

Electron Paramagnetic Resonance (EPR) spectroscopy—and specifically Double Electron-Electron Resonance (DEER)—provides unparalleled insights into the conformational dynamics and structural biology of peptides and proteins[1]. However, the success of these techniques relies entirely on the selection and stable attachment of a paramagnetic spin label.

While 6-membered piperidine nitroxides like TEMPO and TOAC are widely used in vitro, they suffer from rapid intracellular reduction, severely limiting their utility in live-cell environments[2]. To overcome this, (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (commonly known as 3-carboxy-PROXYL or PCA) is employed. As a 5-membered heterocyclic pyrrolidine nitroxide, 3-carboxy-PROXYL exhibits significantly higher resistance to intracellular reduction and minimal lipophilicity, making it the premier choice for in-cell EPR and Overhauser-enhanced magnetic resonance imaging[2][3].

This application note details the chemical principles, step-by-step protocols, and self-validating analytical methods for the covalent attachment of 3-carboxy-PROXYL to peptides.

Chemical Principles of Conjugation

3-carboxy-PROXYL contains a stable nitroxide radical and a free carboxylic acid. To attach it to a peptide, the carboxyl group must be activated to form a stable amide bond with a primary amine—typically the N-terminal α -amine or the ϵ -amine of a lysine residue.

• On-Resin Coupling (Fmoc-SPPS): For de novo peptide synthesis, coupling is performed on-resin using uronium salts like HATU or TFFH[1][4]. This approach allows for site-specific N-terminal labeling without the need for orthogonal side-chain deprotection.

• Solution-Phase Coupling: For pre-synthesized or recombinant peptides, carbodiimide crosslinkers (EDC) paired with N-hydroxysuccinimide (NHS) are used to generate a reactive sulfo-NHS ester that selectively targets solvent-exposed primary amines at physiological pH[5].

Workflow Visualization

Workflow for the synthesis, purification, and validation of 3-carboxy-PROXYL labeled peptides.

Quantitative Comparison of Spin Labels

Understanding the structural causality behind spin label selection is critical for experimental design. The 5-membered ring of PROXYL provides steric shielding that prevents rapid reduction by cellular antioxidants (e.g., ascorbate, glutathione), unlike its 6-membered counterparts.

Spin Label	Ring Structure	Intracellular Stability	EPR Line Width	Primary Application
3-carboxy-PROXYL	5-membered pyrrolidine	High (Half-life > 2 hrs)	~1.4 G	In-cell EPR, DEER spectroscopy
4-carboxy-TEMPO	6-membered piperidine	Low (Half-life < 30 mins)	~1.2 G	In vitro solvent accessibility
TOAC	6-membered piperidine	Low (Half-life < 30 mins)	~1.2 G	Rigid backbone dynamics

Data synthesized from established EPR kinetic evaluations[2][3].

Experimental Protocols

Protocol A: On-Resin N-Terminal Spin Labeling (Fmoc-SPPS)

Causality & Insight: Performing the conjugation on-resin ensures that the spin label is exclusively attached to the N-terminus, as all other reactive side chains remain protected by the SPPS strategy. HATU is selected as the coupling reagent due to its superior kinetics in activating sterically hindered carboxylic acids[4].

Step-by-Step Methodology:

• Fmoc Deprotection: Remove the final N-terminal Fmoc group using 20% piperidine in DMF for 15 minutes. Wash the resin thoroughly with DMF (5 × 3 mL) and DCM (5 × 3 mL).

• Label Activation: In a separate microcentrifuge tube, dissolve 5 molar equivalents of 3-carboxy-PROXYL and 5 equivalents of HATU in a minimal volume of anhydrous DMF. Add 10 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Critical Step: Allow the mixture to pre-activate for exactly 2 minutes. Prolonged activation can lead to unwanted side reactions or radical quenching.

• Covalent Coupling: Transfer the activated PROXYL solution to the resin. Agitate the reaction vessel at room temperature for 2 hours.

  • Critical Step: Conduct this step in the dark (e.g., wrap the vessel in aluminum foil) to prevent photolytic degradation of the nitroxide radical[4].

• Washing & Cleavage: Wash the resin extensively with DMF and DCM. Cleave the peptide from the resin using a standard Trifluoroacetic acid (TFA) cocktail (95% TFA, 2.5% Triisopropylsilane, 2.5% H₂O) for 2 hours.

  • Causality Warning:Do not use reducing scavengers such as Dithiothreitol (DTT) or Ethanedithiol (EDT). These reagents will rapidly reduce the paramagnetic nitroxide radical to a diamagnetic hydroxylamine, rendering the peptide invisible to EPR.

Protocol B: Solution-Phase Labeling of Lysine Residues

Causality & Insight: When SPPS is not viable (e.g., for recombinant human histones or native proteins), EDC/NHS chemistry is utilized to target solvent-exposed lysine ϵ -amines[5].

Step-by-Step Methodology:

• Activation: Dissolve 3-carboxy-PROXYL (10 mM) in 0.1 M MES buffer (pH 6.0). Add EDC (20 mM) and NHS (50 mM). Incubate for 15 minutes at room temperature to form the active NHS-ester.

• Conjugation: Adjust the target peptide solution to pH 7.5–8.0 using 0.1 M Phosphate buffer. Add the activated PROXYL ester to the peptide at a 10-fold molar excess. Incubate for 2 hours at room temperature in the dark.

• Purification: Quench the reaction by adding 50 mM Tris buffer (pH 8.0) for 15 minutes. Remove unreacted spin label via size-exclusion chromatography (e.g., Sephadex G-25) or extensive dialysis against the desired assay buffer.

Self-Validation & Troubleshooting

A scientifically rigorous protocol must be a self-validating system. To confirm the successful covalent attachment and the integrity of the radical, perform the following analyses on the HPLC-purified peptide:

• Mass Spectrometry (LC-MS): Verify the mass shift. The addition of 3-carboxy-PROXYL via an amide bond results in a net mass addition of +168.2 Da . Note that the unpaired electron can occasionally cause unique fragmentation patterns or a +1 Da shift depending on the ionization source (due to reduction in the MS source).

• Continuous Wave (CW) X-Band EPR Spectroscopy: This is the ultimate self-validating step. Measure the EPR spectrum of the purified fraction at room temperature (300 K).

  • Signature of Failure (Free Label): Unconjugated 3-carboxy-PROXYL tumbles rapidly and isotropically in solution, presenting three sharp, highly resolved lines centered at g=2.0062 with a hyperfine constant ( aN​ ) of ~14.5 G[4].

  • Signature of Success (Conjugated Label): Upon covalent attachment to the peptide backbone, the rotational correlation time ( τc​ ) of the spin label increases significantly. The resulting EPR spectrum will be progressively dominated by a broad, anisotropic line signal due to restricted motion and dipole-dipole interactions[1][4]. If sharp isotropic lines persist, free label remains in the sample and further HPLC purification is mandatory.

References

• "WO2021028171A1 - Third generation dendrimer, process for production thereof and use", Google Patents. 4

• "EPR Studies of Functionally Active, Nitroxide Spin-Labeled Peptide Analogs of the C-terminus of a G-Protein Alpha Subunit", PMC - NIH. 1

• "High Sensitivity In-Cell EPR Distance Measurements on Proteins using an Optimized Gd(III) Spin Label", ACS Publications. 6

• "EPR Detection of DNA Interaction with 3-Carboxy-proxyl-Labelled Recombinant Human Histone H1.3", ResearchGate. 5

• "3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl", NCBI PubChem. 3

• "Design Principles for the Development of Gd(III) Polarizing Agents for Magic Angle Spinning Dynamic Nuclear Polarization", ACS Publications. 2

Sources

• 1. EPR Studies of Functionally Active, Nitroxide Spin-Labeled Peptide Analogs of the C-terminus of a G-Protein Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. WO2021028171A1 - Third generation dendrimer, process for production thereof and use thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Measuring membrane fluidity with (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

Application Note & Protocol

Topic: Measuring Membrane Fluidity with (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Dynamic Nature of Cell Membranes

The cell membrane is not a static barrier but a fluid, dynamic structure crucial for cellular function, integrity, and signaling. Membrane fluidity, a measure of the viscosity of the lipid bilayer, influences the rotation and diffusion of proteins and other biomolecules within the membrane, thereby modulating activities such as signal transduction, ion transport, and enzymatic reactions.[1][2] Alterations in membrane fluidity have been linked to various physiological and pathological states, making its measurement a critical aspect of cell biology and drug development.[3][4] Electron Paramagnetic Resonance (EPR) spectroscopy, in conjunction with specific spin probes, offers a powerful method to quantify the motional properties of lipids and thus determine membrane fluidity.[5][6][7] This note details the application of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, a nitroxide spin probe, for this purpose.

Principle of the Method: Spin-Labeling EPR

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a spectroscopic technique that detects molecules with unpaired electrons.[8] Nitroxides, such as (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (often referred to as 3-Carboxy-PROXYL), are stable free radicals that can be introduced into biological systems as "spin probes" or "spin labels."[9]

The unpaired electron of the nitroxide interacts with the nuclear spin of the nitrogen atom (¹⁴N, I=1), resulting in a characteristic three-line EPR spectrum.[10] The shape and splitting of these lines are highly sensitive to the rotational motion of the nitroxide.[9]

• In a low-viscosity solvent (fast, isotropic motion): The nitroxide tumbles rapidly, averaging out the anisotropic interactions. This produces three sharp, narrow, and equally spaced lines.

• In a viscous environment like a membrane (slow, anisotropic motion): The restricted motion of the probe results in a broadened and asymmetric spectrum.

By analyzing the changes in the EPR line shape, we can extract quantitative information about the local dynamics of the environment surrounding the probe, providing a direct measure of membrane fluidity.[11]

The Spin Probe: (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

This particular spin probe is well-suited for membrane studies. Its carboxylic acid group provides a degree of hydrophilicity, causing it to partition into the membrane near the polar headgroup region. Its small size ensures that it reports on the local lipid dynamics with minimal perturbation to the bilayer structure. The pyrrolidine ring is a robust nitroxide moiety, stable under typical biological conditions.[12]

Experimental Design & Protocols

A successful experiment requires careful sample preparation and precise EPR data acquisition. The following protocols provide a framework for studying both artificial liposomes and isolated biological membranes.

Materials and Reagents

• Spin Probe: (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (3-Carboxy-PROXYL). Prepare a stock solution (e.g., 10 mM) in a suitable solvent like ethanol or DMSO. Store at -20°C, protected from light.[13]

• Lipids: High-purity lipids (e.g., DMPC, DPPC, POPC, or natural lipid extracts) stored under argon or nitrogen at -20°C or -80°C.

• Buffers: Phosphate-buffered saline (PBS) or other physiologically relevant buffer, degassed to remove oxygen, which can broaden the EPR signal.

• Sample Tubes: Quartz or borosilicate glass capillaries (e.g., 50 µL) for EPR measurements.

• Equipment: Rotary evaporator, bath sonicator or extruder, EPR (ESR) spectrometer (X-band is most common).

Protocol 1: Labeling of Model Membranes (Liposomes)

This protocol describes the preparation of multilamellar vesicles (MLVs) or large unilamellar vesicles (LUVs) incorporating the spin probe.[7][14][15]

• Lipid Film Formation:

  • In a round-bottom flask, add the desired amount of lipid(s) from chloroform stock solutions.

  • Add the 3-Carboxy-PROXYL spin probe stock solution. A common lipid-to-probe molar ratio is 100:1 to 200:1 to avoid spin-spin interactions that can complicate the spectrum.

  • Mix thoroughly.

  • Remove the organic solvent using a rotary evaporator under a gentle stream of nitrogen gas to form a thin, uniform lipid film on the flask wall.

  • Further dry the film under high vacuum for at least 2-4 hours to remove residual solvent.

• Hydration:

  • Hydrate the lipid film with a degassed buffer of choice by vortexing vigorously above the lipid phase transition temperature (Tm). This process typically forms MLVs.

  • The final lipid concentration is typically in the range of 10-50 mg/mL.

• (Optional) Formation of LUVs:

  • For a more homogeneous sample of unilamellar vesicles, the MLV suspension can be subjected to several freeze-thaw cycles.

  • Subsequently, extrude the suspension 15-21 times through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder. Perform this step above the lipid's Tm.

• Sample Loading:

  • Transfer the final liposome suspension into a glass capillary, seal one end with a flame or sealing clay, and centrifuge gently to pellet the sample at the bottom.

  • Place the capillary into the EPR spectrometer for analysis.

Protocol 2: Labeling of Biological Membranes (e.g., Erythrocyte Ghosts)

• Membrane Isolation: Isolate the desired membranes (e.g., erythrocyte ghosts, synaptosomes) using established biochemical protocols (e.g., hypotonic lysis and centrifugation). Resuspend the final membrane pellet in a suitable buffer.

• Spin Labeling:

  • To the membrane suspension (e.g., 1 mg/mL protein concentration), add a small aliquot of the 3-Carboxy-PROXYL stock solution to achieve a final probe concentration of approximately 100-200 µM.

  • Incubate the mixture for 30-60 minutes at a controlled temperature (e.g., room temperature or 37°C) with gentle agitation to allow the probe to partition into the membranes.

• Removal of Unincorporated Probe:

  • It is critical to remove the excess, freely tumbling probe in the aqueous phase, as its sharp signal will interfere with the analysis of the membrane-bound probe.

  • Pellet the membranes by centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

  • Carefully remove the supernatant and wash the pellet by resuspending it in fresh, cold buffer.

  • Repeat the centrifugation and washing steps 2-3 times.

• Sample Preparation:

  • Resuspend the final, washed pellet in a minimal volume of buffer to create a concentrated sample.

  • Transfer the concentrated membrane suspension to an EPR capillary for measurement.

EPR Data Acquisition

The exact settings will vary by instrument, but typical parameters for an X-band CW-EPR experiment are provided below.[8]

Parameter	Typical Value	Rationale
Microwave Frequency	~9.5 GHz (X-band)	Standard operating frequency for most commercial EPR spectrometers.
Center Field	~3400 Gauss (G)	Centered on the g ≈ 2.00 signal of the nitroxide radical.
Sweep Width	100 - 150 G	Sufficient to capture the full spectrum, including the outer hyperfine extrema.
Modulation Frequency	100 kHz	Standard for CW-EPR, balances signal-to-noise with potential artifacts.
Modulation Amplitude	≤ 1.0 G	Must be kept lower than the narrowest peak-to-peak linewidth to avoid signal distortion.
Microwave Power	5 - 10 mW	Use non-saturating power levels. Test by acquiring spectra at varying power; the line shape should not change.[16]
Temperature	Controlled (e.g., 25°C)	Membrane fluidity is highly temperature-dependent; precise control is essential.

Data Analysis and Interpretation

The EPR spectrum of a membrane-incorporated spin probe provides a wealth of information about the dynamics and order of the lipid environment.

Visualizing the Workflow

The entire process from sample preparation to data interpretation can be visualized as a logical workflow.

Sources

• 1. Measuring plasma membrane fluidity using confocal microscopy | Springer Nature Experiments [experiments.springernature.com]
• 2. research-portal.uu.nl [research-portal.uu.nl]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. phys.libretexts.org [phys.libretexts.org]
• 6. Studying lipid organization in biological membranes using liposomes and EPR spin labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Studying lipid organization in biological membranes using liposomes and EPR spin labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. mdpi.com [mdpi.com]
• 11. Membrane fluidity profiles as deduced by saturation-recovery EPR measurements of spin-lattice relaxation times of spin labels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Peptide-membrane Interactions by Spin-labeling EPR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Multilamellar Liposomes as a Model for Biological Membranes: Saturation Recovery EPR Spin-Labeling Studies [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Using nitroxide spin labels. How to obtain T1e from continuous wave electron paramagnetic resonance spectra at all rotational rates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced In-Cell SDSL-EPR using (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (PROXYL) Derivatives

Target Audience: Structural Biologists, Biophysicists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

Site-Directed Spin Labeling (SDSL) combined with Electron Paramagnetic Resonance (EPR) spectroscopy—specifically Double Electron-Electron Resonance (DEER)—is a premier biophysical technique for measuring nanometer-scale distance distributions (1.5–8.0 nm) and conformational dynamics in macromolecules [1].

Historically, the translation of SDSL-EPR from in vitro buffer systems to native in-cell environments has been severely bottlenecked by the rapid reduction of standard nitroxide spin labels (e.g., the 6-membered ring TEMPO or MTSL) by intracellular antioxidants like ascorbate and cytosolic reductases [2].

The PROXYL Advantage: To bypass this limitation, (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (commonly known as 3-carboxy-PROXYL or PCA) and its derivatives are utilized. The causality behind its superior performance lies in its molecular geometry. As a 5-membered pyrrolidine ring, the gem-dimethyl groups flanking the nitroxide radical are pulled into a tighter steric perimeter compared to 6-membered piperidine rings. This steric shielding physically obstructs the approach of bulky biological reductases and ascorbate, drastically extending the radical's half-life in the cytosol [3].

Furthermore, for in-cell applications, the standard methanethiosulfonate (MTS) linkage is unviable because it forms a disulfide bond that is rapidly cleaved by intracellular glutathione. By derivatizing the stable 3-carboxy group of PROXYL into a maleimide , we create an irreversible, bio-resistant thioether linkage to target cysteines, ensuring the spin label remains covalently attached during the in vivo measurement window [4].

Quantitative Comparison of Spin Labels

The following table summarizes the kinetic and structural properties dictating the choice of spin label for cellular environments.

Spin Label Base	Ring Structure	Linkage Chemistry (In-Cell)	Intracellular Reduction Half-Life ( t1/2​ )	Primary Application
MTSL / TEMPO	6-membered (Piperidine)	Disulfide (Reversible)	< 15 minutes	In vitro purified proteins
TOAC	6-membered (Piperidine)	Peptide backbone	~ 30 minutes	Rigid peptide structural probing
3-Carboxy-PROXYL	5-membered (Pyrrolidine)	Thioether (Irreversible via Maleimide)	> 3 - 5 hours	In-cell DEER / Structural Dynamics
Tetraethyl-PROXYL	5-membered (Sterically loaded)	Thioether	> 10 hours	Long-term in vivo tracking

Chemical Derivatization Pathway

To utilize 3-carboxy-PROXYL for SDSL, the inert carboxylic acid must be activated and converted into a thiol-reactive probe.

Figure 1: Synthesis and bioconjugation pathway of 3-Carboxy-PROXYL into a bio-resistant maleimide spin label.

Experimental Protocols

Protocol A: Synthesis of PROXYL-Maleimide Derivative

Note: This protocol generates the thiol-reactive spin label from the commercially available 3-carboxy-PROXYL precursor.

• Activation: Dissolve 1.0 eq of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy in anhydrous Dichloromethane (DCM) under inert gas (Argon/N₂).

• Esterification: Add 1.5 eq of EDC·HCl and 1.5 eq of N-Hydroxysuccinimide (NHS). Stir at room temperature for 4 hours. The reaction yields the PROXYL-NHS ester.

• Linker Addition: To the reaction mixture, add 1.2 eq of N-(2-aminoethyl)maleimide trifluoroacetate salt, followed by 2.0 eq of N,N-Diisopropylethylamine (DIPEA) to neutralize the salt.

• Purification: Stir overnight at room temperature. Wash the organic layer with 0.1 M HCl, followed by brine. Dry over MgSO₄, concentrate, and purify via silica gel chromatography (Ethyl Acetate/Hexane gradient) to isolate the pure PROXYL-Maleimide.

Protocol B: Site-Directed Spin Labeling (SDSL) of Target Protein

Self-Validating Step: Ensure your target protein has been mutated to contain specific, surface-exposed cysteine residues (typically two for DEER distance measurements) and that native reactive cysteines are mutated to serine or alanine.

• Reduction of Disulfides: Incubate the purified target protein (50–100 µM) with 5 mM Dithiothreitol (DTT) for 2 hours at 4°C to break any intermolecular disulfide bonds.

• Reductant Removal (Critical): Process the protein through a Zeba™ Spin Desalting Column pre-equilibrated with Labeling Buffer (50 mM HEPES, 150 mM NaCl, pH 7.2). Causality: Free DTT will competitively react with the maleimide label, completely quenching the labeling reaction.

• Labeling: Immediately add a 10-fold molar excess (per cysteine) of the PROXYL-Maleimide (prepared as a 50 mM stock in DMSO). Ensure the final DMSO concentration does not exceed 5% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture in the dark at room temperature for 2 hours, or overnight at 4°C with gentle end-over-end rotation.

• Free Label Removal: Remove unreacted spin label using Size Exclusion Chromatography (SEC) or extensive dialysis against the target experimental buffer. Verify labeling efficiency via Continuous Wave (CW) EPR spin-counting against a known standard.

Protocol C: In-Cell EPR Sample Preparation & DEER Measurement

• Cellular Delivery: Deliver the PROXYL-labeled protein into the target cells (e.g., Xenopus laevis oocytes via microinjection, or mammalian HEK293 cells via electroporation/hypo-osmotic shock).

• Incubation & Recovery: Allow cells to recover for 1–2 hours. The steric shielding of the PROXYL ring ensures the radical survives this biological processing window [1].

• Sample Freezing: Transfer the cell suspension into a quartz EPR tube (e.g., 1.9 mm OD for Q-band). Flash-freeze immediately in liquid nitrogen. Causality: Flash-freezing traps the conformational ensemble of the protein and halts any residual enzymatic reduction of the nitroxide.

• Spectroscopy: Acquire 4-pulse DEER data at 50 K using a Q-band or X-band EPR spectrometer. Extract distance distributions using Tikhonov regularization (e.g., via DeerAnalysis software).

In-Cell DEER Workflow Visualization

Figure 2: End-to-end workflow for executing in-cell DEER measurements using PROXYL-labeled proteins.

References

• Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes PubMed Central (NIH) URL:[Link]

• Site-directed spin-labeling of nucleotides and the use of in-cell EPR to determine long-range distances in a biologically relevant environment Nature Protocols / ResearchGate URL:[Link]

• A Bioresistant Nitroxide Spin Label for In-Cell EPR Spectroscopy: In Vitro and In Oocytes Protein Structural Dynamics Studies ResearchGate URL:[Link]

• Nitroxides: Chemistry, Antioxidant Properties, and Biomedical Applications MDPI / PubMed Central URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Labeling Efficiency of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (3-Carboxy-PROXYL)

Prepared by the Office of Senior Application Scientists

Welcome to the technical support guide for (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, commonly known as 3-Carboxy-PROXYL. This stable nitroxide radical is a vital tool for researchers in biochemistry and materials science, primarily used as a spin label for Electron Paramagnetic Resonance (EPR) spectroscopy to study molecular dynamics, structure, and interactions.[1][2] Its utility stems from a pyrrolidinyl-1-oxy core bearing a carboxylic acid functional group, which allows for covalent attachment to target biomolecules.[1]

However, the covalent attachment process, which typically targets primary amines like the ε-amino group of lysine residues, is not always straightforward. Low or inconsistent labeling efficiency is a common hurdle that can compromise experimental results. This guide provides a structured, in-depth approach to troubleshooting these issues, grounded in the fundamental chemistry of the labeling reaction.

The Core Chemistry: Activating the Carboxyl Group

Unlike spin labels that directly react with thiols (e.g., MTSL), the carboxylic acid on 3-Carboxy-PROXYL is not inherently reactive towards the primary amines found on proteins and other biomolecules.[3] It must first be "activated" to create a more reactive species that is susceptible to nucleophilic attack by an amine. The most robust and widely used method for this is the two-step reaction involving 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) or its water-soluble analog, N-hydroxysulfosuccinimide (Sulfo-NHS).[4][5]

The process unfolds in two key stages:

• Activation: EDC reacts with the carboxyl group of 3-Carboxy-PROXYL to form a highly reactive but unstable O-acylisourea intermediate.[6][7] This intermediate is prone to hydrolysis, which would revert the carboxyl group to its original state.[7][8]

• Stabilization and Coupling: To prevent hydrolysis and improve efficiency, NHS (or Sulfo-NHS) is added. It rapidly reacts with the O-acylisourea intermediate to form a more stable, amine-reactive NHS ester.[4][9] This semi-stable intermediate can then efficiently react with a primary amine on the target molecule to form a stable, irreversible amide bond.[][11]

Fig 1. Two-step EDC/NHS reaction workflow for labeling primary amines with 3-Carboxy-PROXYL.

Troubleshooting Guide & FAQs

Poor labeling efficiency is rarely due to a single cause. It often results from a combination of suboptimal conditions. This section is designed to help you systematically identify and resolve the most common issues.

Category 1: Reagent and Buffer Integrity

The quality of your reagents and the composition of your reaction buffer are the most critical factors for success. Problems here will guarantee failure, regardless of how well other parameters are optimized.

Q: My labeling efficiency is zero or extremely low. What are the first things I should check?

A: When a reaction fails completely, the root cause is often fundamental. Start by scrutinizing your reagents and buffer system.

• Buffer Composition: The single most common error is the use of an inappropriate buffer. Buffers containing primary amines (e.g., Tris, Glycine) or carboxylates (e.g., Acetate) are strictly incompatible with EDC/NHS chemistry.[12][13] These molecules will compete with your target protein and 3-Carboxy-PROXYL, respectively, quenching the reaction.

  • Solution: Use non-nucleophilic buffers. For the activation step (pH 4.5-6.0), MES is ideal.[7][12] For the coupling step (pH 7.2-8.5), a phosphate buffer (PBS) or HEPES is recommended.[12] Always use freshly prepared buffers with high-purity water.

• Reagent Quality (EDC/NHS): Both EDC and NHS are highly sensitive to moisture.[13][14] Over time, especially with repeated opening of the vial, they will hydrolyze and become inactive.

  • Solution: Purchase fresh, high-quality EDC and NHS/Sulfo-NHS. Store them in a desiccator at -20°C.[12] Before opening a vial, always allow it to equilibrate to room temperature completely to prevent condensation from forming inside.[12][15] For maximum reliability, prepare stock solutions immediately before use and discard any unused portion.[13]

Q: How should I prepare and store my stock solutions?

A: Proper handling is critical for reproducibility.

• 3-Carboxy-PROXYL: This reagent is relatively stable. It is soluble in water and methanol.[16] Prepare a stock solution (e.g., 100 mM) in high-purity water or an appropriate organic solvent like DMSO. Store at 2-8°C for short-term use or -20°C for long-term storage.[1][17]

• EDC & NHS/Sulfo-NHS: These are the least stable components. They are highly susceptible to hydrolysis.[15]

  • Never store them in aqueous stock solutions. [13]

  • Weigh out the required amount of dry powder for each experiment and dissolve it in the appropriate reaction buffer (e.g., MES for activation) immediately before adding it to the reaction.[9][12]

• Organic Solvents: If using an organic solvent like DMSO or DMF to dissolve a component, ensure it is anhydrous and of high quality. DMF, in particular, can degrade to form dimethylamine, which will react with and consume your NHS ester.[18]

Category 2: Reaction Condition Optimization

Once you have confirmed the quality of your reagents, the next step is to optimize the reaction parameters.

Q: What is the optimal pH for each step, and why is it so important?

A: The two-step protocol relies on a pH shift to maximize efficiency and minimize side reactions.

• Activation Step (pH 4.5 - 6.0): EDC-mediated activation of carboxyl groups is most efficient in this slightly acidic range.[7][12] At higher pH, the O-acylisourea intermediate hydrolyzes too rapidly.[7] MES buffer is an excellent choice for this step.[12]

• Coupling Step (pH 7.2 - 8.5): The nucleophilic attack by the primary amine on the NHS ester is the goal here. For an amine to be nucleophilic, it must be deprotonated (-NH₂). The pKa of lysine's ε-amino group is ~10.5, so at a pH of 7.2-8.5, a sufficient fraction of amines will be in the reactive, deprotonated state. While a higher pH would deprotonate more amines, it also dramatically increases the rate of NHS ester hydrolysis.[][14] Therefore, pH 7.2-8.5 represents the optimal compromise.[14]

Q: What molar ratios of Label:EDC:NHS to Protein should I use?

A: There is no single universal ratio, and empirical optimization is often necessary. However, a good starting point is a molar excess of the labeling reagents over the number of available primary amines on the protein.

Reagent	Molar Excess over Protein	Rationale
3-Carboxy-PROXYL	20-50x	Drives the reaction towards the labeled product.
EDC	2-10x over 3-Carboxy-PROXYL	Ensures efficient activation of the carboxyl group. A common starting ratio to NHS is 2:1.[12]
NHS/Sulfo-NHS	2-5x over 3-Carboxy-PROXYL	Efficiently traps the unstable O-acylisourea intermediate to form the more stable NHS ester, minimizing hydrolysis and side reactions.[12]

Important: Start with a moderate excess (e.g., 20x PROXYL) and increase if labeling is low. Excessive amounts of EDC can sometimes lead to protein precipitation.[12]

Q: What are the recommended incubation times and temperatures?

• Activation Step: This is typically rapid. Incubate for 15-30 minutes at room temperature.[4][9]

• Coupling Step: This step can vary. Incubate for 1-4 hours at room temperature or overnight at 4°C.[4][18] Lower temperatures can help maintain the stability of sensitive proteins and reduce the rate of NHS ester hydrolysis, but will require a longer incubation time.[6]

Q: My protein is precipitating during the reaction. What can I do?

A: Precipitation can be caused by several factors:

• High Reagent Concentration: A large excess of EDC can sometimes cause proteins to precipitate.[12] Try reducing the EDC concentration.

• Solvent Effects: If you are adding 3-Carboxy-PROXYL from a concentrated stock in an organic solvent (like DMSO), ensure the final concentration of the organic solvent in the reaction mixture is low (typically <10%) to avoid denaturing your protein.

• Protein Instability: The protein itself may not be stable under the required buffer conditions (pH, ionic strength). Ensure your protein is soluble and stable in the chosen reaction buffers prior to starting the labeling experiment.[12]

Category 3: Issues with the Target Molecule

Q: How do I know if my protein has accessible sites for labeling?

A: 3-Carboxy-PROXYL, via EDC/NHS chemistry, targets primary amines. On a typical protein, these are the N-terminus and the ε-amino groups of lysine residues.[] If your protein has few or no lysine residues, or if they are all buried within the protein's core or involved in salt bridges, they will not be accessible for labeling.

• Solution: Check the protein's sequence and, if available, its 3D structure to assess the number and accessibility of lysine residues. If accessibility is a problem, you may need to consider site-directed mutagenesis to introduce a lysine or cysteine (for thiol-reactive labels) at a surface-exposed site.

Category 4: Post-Labeling Purification and Analysis

Q: How do I remove the unreacted spin label? This seems to be interfering with my downstream analysis.

A: Removing excess, non-covalently bound spin label is absolutely critical for accurate EPR analysis. Unbound label will give a sharp, intense signal that can obscure the signal from the covalently attached label.

• Solution: The most common and effective method is size-exclusion chromatography, often using pre-packed desalting columns (e.g., PD-10 or spin columns).[19][20][21] This technique efficiently separates the large, labeled protein from the small, unreacted spin label molecules.[21] Dialysis is another option, but it is much slower and may be less effective at removing spin labels that are non-specifically associated with the protein or detergent micelles (in the case of membrane proteins).[21]

Q: How can I quantify the labeling efficiency?

A: Quantifying the degree of labeling is essential to validate your results.

• EPR Spectroscopy: This is the most direct method. By comparing the integrated intensity of the EPR signal from your labeled sample to a standard of known concentration (e.g., a known concentration of free 3-Carboxy-PROXYL), you can determine the concentration of attached spins. Comparing this to your protein concentration gives the labeling efficiency.

• Mass Spectrometry (e.g., MALDI-TOF): This technique can determine the mass of the labeled protein. The mass shift corresponding to the addition of one or more 3-Carboxy-PROXYL molecules (MW ≈ 186.23 Da) can be used to determine the labeling stoichiometry.[21]

Systematic Troubleshooting Workflow

When faced with poor labeling, a systematic approach is key. Use the following flowchart to guide your troubleshooting process.

Fig 2. A flowchart for systematically troubleshooting poor 3-Carboxy-PROXYL labeling efficiency.

Key Experimental Protocols

Protocol 1: Two-Step EDC/Sulfo-NHS Labeling of a Protein

This protocol provides a general starting point for labeling a protein with 3-Carboxy-PROXYL. Optimization of molar ratios and incubation times may be required.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• 3-Carboxy-PROXYL (MW: 186.23 g/mol )

• EDC (MW: 191.70 g/mol )

• Sulfo-NHS (MW: 217.14 g/mol )

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 0.1 M Phosphate buffer, 0.15 M NaCl, pH 7.5

• Desalting columns for purification

Procedure:

• Protein Preparation:

  • Start with a purified protein solution at a known concentration (e.g., 1-5 mg/mL).

  • Buffer exchange the protein into the Activation Buffer (MES, pH 6.0). This is a critical step to ensure the correct pH for the activation reaction and to remove any interfering substances. A desalting column is ideal for this.

• Activation of 3-Carboxy-PROXYL:

  • Perform this step immediately before use.

  • Weigh out the required amounts of EDC and Sulfo-NHS powder.

  • Prepare a solution of 3-Carboxy-PROXYL in the Activation Buffer to achieve the desired molar excess (e.g., 20-fold excess over the protein).

  • Add the freshly weighed EDC and Sulfo-NHS powders directly to the 3-Carboxy-PROXYL solution. A common starting point is a 2:1 molar ratio of EDC:Sulfo-NHS, with each being in excess relative to the 3-Carboxy-PROXYL.

  • Gently mix and incubate for 15 minutes at room temperature.

• Coupling to the Protein:

  • Immediately add the activated 3-Carboxy-PROXYL solution from Step 2 to your protein solution.

  • Adjust the pH of the reaction mixture to 7.5 by adding a small amount of the Coupling Buffer or a dilute base.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification:

  • Remove the unreacted spin label and byproducts by passing the reaction mixture over a desalting column (e.g., PD-10) equilibrated with your desired final storage buffer (e.g., PBS, pH 7.4).

  • Collect the protein-containing fractions. The labeled protein should elute in the void volume, well-separated from the small molecule reagents.

References

• Kirilyuk, I. A., et al. (2021). A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. Molecules. [Link]

• MDPI. (2021). A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. MDPI. [Link]

• Bangson-Bredin. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Bangson-Bredin. [Link]

• Glen Research. (2022). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• O'Malley, M. A., et al. (2012). Use of site-directed spin labeling EPR spectroscopy to study protein–LPS interactions. Methods in Molecular Biology. [Link]

• Xia, Y., et al. (2014). Gas Phase Reactivity of Carboxylates with N-Hydroxysuccinimide Esters. Journal of the American Society for Mass Spectrometry. [Link]

• Kathirvel, M., et al. (2026). Incorporation of Spin Labels and Paramagnetic Tags for Magnetic Resonance Studies Using Cycloaddition Reactions as a Tool. Molecules. [Link]

• Schmidt, M. J., et al. (2020). Ultra-Fast Bioorthogonal Spin-Labeling and Distance Measurements in Mammalian Cells Using Small, Genetically Encoded Tetrazine Amino Acids. Journal of the American Chemical Society. [Link]

• Zhang, Y., et al. (2024). Efficient Orthogonal Spin Labeling of Proteins via Aldehyde Cyclization for Pulsed Dipolar EPR Distance Measurements. Journal of the American Chemical Society. [Link]

• PubChem. 3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidinyloxy. National Center for Biotechnology Information. [Link]

• ResearchGate. (2025). A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. ResearchGate. [Link]

• Le-Vinh, B., et al. (2015). Quantification of N-hydroxysuccinimide and N-hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC). Analytical Methods. [Link]

• McConnell, H. M., & McFarland, B. G. (1970). Physics and chemistry of spin labels. Quarterly Reviews of Biophysics. [Link]

• ResearchGate. (2023). Step-by-Step Video Tutorial: Protein Purification via Spin Columns. ResearchGate. [Link]

• Sigurdsson, S. T., et al. (2001). Site-Specific Incorporation of Nitroxide Spin-Labels into Internal Sites of the TAR RNA; Structure-Dependent Dynamics of RNA by EPR Spectroscopy. Journal of the American Chemical Society. [Link]

• G-Biosciences. (2017). Speed Up Protein Purification with FastPure™ Spin Columns. G-Biosciences. [Link]

• ResearchGate. (2016). What could be causing low efficiency in previously excellent qPCR reactions?. ResearchGate. [Link]

• FAD, A., et al. (2023). Dance with spins: site-directed spin labeling coupled to electron paramagnetic resonance spectroscopy directly inside cells. Chemical Communications. [Link]

• Columbus, L., et al. (2009). Identification and removal of nitroxide spin label contaminant: Impact on PRE studies of α-helical membrane proteins in detergent. Protein Science. [Link]

• Xiao, S., et al. (2016). EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. Polymer Chemistry. [Link]

• Organic Syntheses. Esterification of carboxylic acids with dicyclohexylcarbodiimide/4-dimethylaminopyridine: tert-butyl ethyl fumarate. Organic Syntheses. [Link]

• Wijesinghe, D. D., et al. (2019). Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates. Analytical and Bioanalytical Chemistry. [Link]

• PureSynth. 3-Carboxy-2255-Tetramethylpyrrolidine 1-Oxyl Free Radical 98.0%(HPLC). PureSynth. [Link]

• ResearchGate. Effects of the Carboxyl Concentration on the Solid-State Polymerization of Poly(ethylene Terephthalate). ResearchGate. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scispace.com [scispace.com]
• 3. Carboxyl-Based Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 4. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 5. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 8. Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 11. glenresearch.com [glenresearch.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. echemi.com [echemi.com]
• 17. 3-Carboxy-PROXYL 98 , SAFC Yes 2154-68-9 [sigmaaldrich.com]
• 18. lumiprobe.com [lumiprobe.com]
• 19. researchgate.net [researchgate.net]
• 20. info.gbiosciences.com [info.gbiosciences.com]
• 21. Identification and removal of nitroxide spin label contaminant: Impact on PRE studies of α-helical membrane proteins in detergent - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing solvent conditions for (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy EPR spectra

Welcome to the EPR Spin Labeling Technical Support Center . This guide is specifically engineered for researchers and drug development professionals working with (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (commonly known as 3-carboxy-PROXYL or PCA).

Unlike 6-membered piperidine analogs (e.g., TOAC), this 5-membered pyrrolidine ring nitroxide features superior steric hindrance, making it highly resistant to intracellular reduction and an ideal candidate for in-cell Electron Paramagnetic Resonance (EPR) spectroscopy[1]. However, its spectral resolution is highly sensitive to its solvent microenvironment. This guide provides the mechanistic causality, troubleshooting steps, and self-validating protocols needed to optimize your solvent conditions.

PART 1: Core Principles of 3-Carboxy-PROXYL Solvent Interactions

To optimize your EPR spectra, you must first understand the thermodynamic and quantum mechanical interactions between the 3-carboxy-PROXYL radical and its solvent environment.

• Polarity and the Mesomeric Effect: The unpaired electron in the nitroxide ( N−O∙ ) bond is delocalized. In a polar solvent (high dielectric constant, ϵ ), the charge-separated mesomeric structure ( N+∙−O− ) is thermodynamically stabilized because the solvent screens the Coulombic attraction between the charges. This shifts the spin density onto the nitrogen atom, which directly increases the isotropic hyperfine coupling constant ( Aiso​ )[2].

• Hydrogen Bonding (Proticity): Protic solvents (like water or methanol) form hydrogen bonds with the oxygen's lone pair. This draws further electron density away from the nitrogen, making the excitation of a lone-pair electron to the Singly Occupied Molecular Orbital (SOMO) less likely. This interaction significantly decreases the gxx​ shift while further increasing Aiso​ [3].

• pH and the Carboxyl Group: The 3-carboxyl group has a pKa​ of approximately 4.0 to 5.0. In acidic media, the protonated (neutral) molecule suffers from poor aqueous solubility, leading to hydrophobic aggregation. This forces the paramagnetic centers into close proximity, causing severe spin-spin exchange broadening.

• Viscosity and Anisotropy: High solvent viscosity increases the rotational correlation time ( τc​ ). If the molecule tumbles too slowly, it cannot average out the anisotropic dipolar interactions ( Adip​ ), leading to asymmetric line broadening.

PART 2: Troubleshooting FAQs

Q1: Why are my 3-carboxy-PROXYL EPR lines excessively broad and unresolved in aqueous buffers? A1: The most common culprit in aqueous media is Heisenberg spin exchange caused by dissolved paramagnetic oxygen ( O2​ ). Because water has a high capacity for dissolved gases, collisions between O2​ and the nitroxide radical shorten the relaxation time, leading to Gaussian/Lorentzian line broadening. Solution: You must rigorously degas your solvent. Self-validation: Measure the peak-to-peak linewidth ( ΔHpp​ ) of the central mI​=0 transition before and after degassing; a measurable narrowing confirms successful deoxygenation.

Q2: I am observing unexpected shifts in the isotropic hyperfine coupling constant ( Aiso​ ). What causes this? A2: This indicates a change in the local dielectric microenvironment or proticity. If your Aiso​ is dropping from ~16.2 G towards ~14.1 G, your spin label is partitioning into a hydrophobic, aprotic environment (e.g., a lipid bilayer or a non-polar solvent pocket)[4]. You can use the Onsager reaction field model to map these shifts to exact local water concentrations[5].

Q3: My signal intensity drops significantly, or I see a broad baseline "hump" when working in slightly acidic conditions. Why? A3: You have crossed below the pKa​ of the 3-carboxyl group. The neutral molecules are aggregating into micelles or precipitating. The broad hump is the result of extreme spin-spin exchange broadening from adjacent radicals. Solution: Adjust your buffer pH to > 6.0 to ensure complete deprotonation. The resulting anionic state will electrostatically repel other spin labels, restoring a sharp, monomeric three-line spectrum.

PART 3: Experimental Workflows & Logical Relationships

Workflow for optimizing 3-carboxy-PROXYL solvent conditions.

PART 4: Standardized, Self-Validating Protocols

Protocol 1: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Objective: Eliminate Heisenberg spin exchange broadening caused by dissolved paramagnetic O2​ .

• Preparation: Transfer the 3-carboxy-PROXYL solvent mixture (typically 50–200 μM ) into a specialized EPR quartz tube attached to a high-vacuum Schlenk line.

• Freeze: Submerge the bottom of the tube in liquid nitrogen (77 K) until the solvent is completely frozen solid.

• Pump: Open the valve to the vacuum pump for 2–3 minutes to evacuate the headspace of all atmospheric gases.

• Thaw: Close the vacuum valve and transfer the tube to a room-temperature water bath. As the solvent thaws, trapped O2​ will bubble out of the liquid.

• Cycle: Repeat the Freeze-Pump-Thaw cycle 3 to 5 times. Stop only when no further gas bubbles are observed during the thaw phase.

• Seal: Backfill the tube with an inert gas (Argon or Nitrogen) and seal it for measurement.

• Self-Validation Check: Record the continuous-wave (CW) EPR spectrum. Measure the peak-to-peak linewidth ( ΔHpp​ ) of the central resonance line. A mathematically verifiable reduction in ΔHpp​ compared to the pre-degassed sample confirms successful deoxygenation.

Protocol 2: pH and Polarity Titration for Signal Optimization

Objective: Prevent aggregation and optimize the hyperfine splitting resolution based on the target microenvironment.

• Stock Generation: Prepare a 10 mM stock of 3-carboxy-PROXYL. If using a purely aqueous buffer, ensure the buffer pH is pre-adjusted to 7.4 to guarantee immediate dissolution of the carboxylate anion.

• Dilution: Dilute to a working concentration of 100 μM in the target solvent.

• pH Adjustment: If testing in aqueous media, titrate the solution using 0.1 M NaOH or HCl. Maintain the pH strictly above 5.5 to prevent protonation-induced aggregation.

• Polarity Mapping: If simulating a hydrophobic pocket (e.g., membrane interior), titrate the aqueous buffer with a miscible aprotic solvent like dioxane.

• Self-Validation Check: Monitor the Aiso​ value across the titration. The protocol is validated if Aiso​ shifts predictably from ~16.2 G (fully aqueous/polar) down toward ~14.1 G (apolar)[4].

PART 5: Quantitative Data Summary

The following table summarizes the expected EPR parameters for 3-carboxy-PROXYL at 9.5°C across extreme solvent environments. Use these baseline metrics to validate your spectrometer calibration.

Solvent Environment	Polarity / Proticity	Aiso​ (14N Hyperfine Coupling)	Primary Line Broadening Factor
Carbon Tetrachloride ( CCl4​ )	Non-polar, Aprotic	14.128 ± 0.001 G	Unresolved proton hyperfine structure[4]
Aqueous Buffer (pH > 5.5)	Polar, Protic	16.230 ± 0.002 G	Hydrogen bonding & Solvent polarity[4]
Acidic Aqueous (pH < 4.0)	Polar, Protic	N/A (Signal distorted)	Spin-spin exchange (Aggregation)

PART 6: References

• Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Influence of Solvent Polarity and Hydrogen Bonding on the EPR Parameters of a Nitroxide Spin Label Studied by 9-GHz and 95-GHz EPR Spectroscopy and DFT Calculations Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

• 10.1: Nitroxide spin probes and labels Source: Chemistry LibreTexts URL:[Link]

• Polarity Contributions to Hyperfine Splittings of Hydrogen-Bonded Nitroxides—The Microenvironment of Spin Labels Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Contributions to the Gaussian Line Broadening of the Proxyl Spin Probe EPR Spectrum Due to Magnetic-Field Modulation and Unresolved Proton Hyperfine Structure Source: California State University, Northridge (CSUN) / Academic Press URL:[Link]

Sources

• 1. Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. csun.edu [csun.edu]
• 5. Polarity contributions to hyperfine splittings of hydrogen-bonded nitroxides--the microenvironment of spin labels - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-3-Carboxy-PROXYL Spin Probe Support Center: Resolving Aggregation &amp; Signal Broadening

Welcome to the Technical Support Center for (-)-3-carboxy-PROXYL applications in Electron Paramagnetic Resonance (EPR) spectroscopy. This guide is designed for researchers, biophysicists, and drug development professionals facing signal degradation, line broadening, or reproducibility issues during spin-labeling or microenvironment-probing experiments.

Core Principles of 3-Carboxy-PROXYL Aggregation

The utility of (-)-3-carboxy-PROXYL stems from its stable nitroxide radical and its pH-sensitive carboxyl group. However, its amphiphilic nature makes it highly susceptible to aggregation under specific solvent conditions.

When the local concentration of the probe increases due to hydrophobic self-association, the singly occupied molecular orbitals (SOMOs) of adjacent nitroxides overlap. This induces Heisenberg spin exchange and dipole-dipole interactions [1]. Macroscopically, this manifests as the collapse of the characteristic three-line 14N hyperfine splitting into a single, broad, and featureless EPR signal, drastically reducing the probe's sensitivity to local dynamics[2].

Logical flow of pH-dependent 3-carboxy-PROXYL aggregation and EPR spectral broadening.

Troubleshooting Guide & FAQs

Q1: Why does my 3-carboxy-PROXYL EPR signal lose its sharp triplet structure and become a single broad peak at high concentrations? A1: This is a classic manifestation of concentration-dependent Heisenberg spin exchange[1]. At bulk concentrations above 10 mM, or when local clustering occurs, the collision rate between nitroxide radicals increases. The exchange of unpaired electrons between colliding probes averages out the nitrogen nuclear spin states ( I=1 ), causing the three distinct hyperfine lines to broaden and eventually merge[3].

Q2: How does buffer pH drive the aggregation of this specific probe? A2: The carboxyl group on 3-carboxy-PROXYL has a pKa​ of approximately 4.5. In physiological buffers (pH 7.4), the molecule is deprotonated (anionic), and electrostatic repulsion prevents self-association[4]. However, in acidic microenvironments (pH < 4.5), the carboxyl group is protonated. The resulting neutral molecule is dominated by the hydrophobic tetramethyl-pyrrolidine ring, which drives the probes to aggregate to minimize thermodynamically unfavorable interactions with water[5].

Q3: What additives can I use to prevent aggregation without destroying the biological relevance of my assay? A3: To solubilize the neutral probe without harsh organic solvents, you can introduce mild surfactants (e.g., Tween-20) below their critical micelle concentration (CMC). Alternatively, β -cyclodextrins can form host-guest inclusion complexes with the PROXYL ring, sterically shielding the nitroxide moiety from adjacent probes while maintaining aqueous solubility. If organic solvents are permissible, adding 1-5% (v/v) DMSO or ethanol acts as an effective co-solvent to disrupt hydrophobic probe-probe interactions[6].

Q4: How can I experimentally verify if my signal broadening is due to aggregation or restricted rotational mobility? A4: Both aggregation (spin exchange) and restricted mobility (increased rotational correlation time, τc​ ) cause anisotropic line broadening, particularly of the high-field line[7][8]. To differentiate them, perform a serial dilution. If the broadening is due to aggregation, diluting the sample reduces the collision frequency, and the sharp three-line spectrum will re-emerge. If the broadening is due to restricted mobility (e.g., the probe is tightly bound to a macromolecule), the spectral shape will remain broad regardless of the bulk concentration[3].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems; they include built-in verification steps to ensure the causality of your experimental observations is sound.

Experimental workflow for diagnosing and resolving EPR signal broadening.

Protocol 1: Optimizing Solubilization and Monomeric Dispersion

Causality: Direct dissolution of powdered 3-carboxy-PROXYL into aqueous buffers often leads to microscopic undissolved aggregates that skew EPR quantification. Pre-dissolving in an organic solvent ensures complete disruption of the crystalline lattice.

• Stock Preparation: Prepare a 50 mM stock solution of 3-carboxy-PROXYL in 100% anhydrous DMSO.

• Buffer Adjustment: Ensure your target aqueous working buffer is adjusted to pH ≥ 7.0 to guarantee the probe will exist primarily in its highly soluble anionic form[4].

• Controlled Dilution: Slowly inject the DMSO stock into the vigorously vortexed aqueous buffer. Restrict the final DMSO concentration to ≤ 2% (v/v) to prevent solvent-induced denaturation if working with proteins.

• Concentration Limit: Ensure the final working concentration of the probe is ≤ 1 mM. Concentrations above 10 mM exhibit linear line broadening (~76 mG/mM) due to collisional exchange[3].

• System Validation: Record an X-band Continuous Wave (CW) EPR spectrum at room temperature. A successful monomeric dispersion will yield three sharp lines of roughly equal intensity with a peak-to-peak linewidth ( ΔBpp​ ) of 1.2 to 1.5 G[3].

Protocol 2: Differentiating Spin Exchange from Static Dipolar Broadening

Causality: Room-temperature EPR cannot easily distinguish between dynamic collisions (Heisenberg exchange) and static physical clustering. Freezing the sample halts translational diffusion; if the probes are physically clustered, static dipole-dipole interactions will dominate the frozen spectrum.

• Baseline Measurement: Record the CW-EPR spectrum of the problematic (broadened) sample at room temperature (298 K).

• Cryogenic Freezing: Transfer the sample to a quartz EPR tube and plunge-freeze it in liquid nitrogen (77 K) to form a stable glass. (Note: Adding 20% glycerol prior to freezing prevents ice crystal formation, which can artificially force probes into aggregates[6]).

• Rigid-Limit Spectral Analysis: Record the EPR spectrum at 77 K.

• System Validation:

  • If the room-temperature broadening was purely due to rapid collisional spin exchange in a highly concentrated but homogeneous solution, the 77 K spectrum will resolve into a standard, well-defined rigid-limit powder pattern.

  • If the probes are physically aggregated into hydrophobic clusters, static dipole-dipole interactions will persist, resulting in a severely broadened, featureless spectrum even at 77 K[6].

Quantitative Data Summaries

Use the following table to benchmark your experimental EPR parameters against validated standards for 3-carboxy-PROXYL. Deviations from these values often indicate uncharacterized aggregation or microenvironmental shifts.

Parameter	Experimental Condition	Typical Value	Diagnostic Implication
Hyperfine Splitting ( AN​ )	Aqueous Buffer (pH 7.4)	~15.5 - 16.2 G[9]	High polarity environment; probe is well-solvated and monomeric.
Hyperfine Splitting ( AN​ )	Non-polar Solvent (e.g., CCl4​ )	~14.1 G[9]	Low polarity environment; indicates partitioning into hydrophobic domains.
Peak-to-Peak Linewidth ( ΔBpp​ )	< 1 mM in Air (Aqueous)	1.2 - 1.5 G[3]	Negligible spin exchange; ideal baseline for dynamic measurements.
Peak-to-Peak Linewidth ( ΔBpp​ )	> 10 mM (Aqueous)	Increases by ~76 mG/mM[3]	Concentration-dependent Heisenberg exchange broadening is occurring.
Rotational Correlation Time ( τc​ )	Free in Solution (Monomer)	~0.01 - 0.1 ns[8]	Fast isotropic tumbling; yields sharp spectral lines.
Rotational Correlation Time ( τc​ )	Aggregated / Bound	> 1.0 ns[8]	Restricted mobility; causes anisotropic broadening of the high-field line.

References

• "EPR Spectroscopy of Nitroxide Spin Probes." ResearchGate. Available at:[Link]

• "Micellar aggregation of alkyltrimethylammonium bromide surfactants studied by electron paramagnetic resonance of an anionic nitroxide." RSC Publishing. Available at:[Link]

• "WO2021028171A1 - Third generation dendrimer, process for production thereof and use." Google Patents.

• "Surface interaction, polarity and probe mobility differences on organophosphonic-acid modified titania: a spin probe EPR study." RSC Publishing. Available at:[Link]

• "EPR Line Shifts and Line Shape Changes Due to Spin Exchange of Nitroxide Free Radicals in Liquids." The Journal of Physical Chemistry A. Available at:[Link]

• "Contributions to the Gaussian Line Broadening of the Proxyl Spin Probe EPR Spectrum Due to Magnetic-Field Modulation and Unresolved Proton Hyperfine Structure." CSUN. Available at:[Link]

• "Towards a Nano-Encapsulated EPR Imaging Agent for Clinical Use." PMC. Available at:[Link]

• "Disordering of Starch Films as a Factor Influencing the Release Rate of Biologically Active Substances." MDPI. Available at:[Link]

• "Guidelines for the Simulations of Nitroxide X-Band cw EPR Spectra from Site-Directed Spin Labeling Experiments Using SimLabel." MDPI. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2021028171A1 - Third generation dendrimer, process for production thereof and use thereof - Google Patents [patents.google.com]
• 3. Towards a Nano-Encapsulated EPR Imaging Agent for Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Micellar aggregation of alkyltrimethylammonium bromide surfactants studied by electron paramagnetic resonance of an anionic nitroxide - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Surface interaction, polarity and probe mobility differences on organophosphonic-acid modified titania: a spin probe EPR study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. csun.edu [csun.edu]

Overcoming background noise in (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy ROS assays

Welcome to the technical support guide for optimizing Reactive Oxygen Species (ROS) assays using (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (carboxy-PTIO). This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly the issue of high background noise, which can obscure genuine signals and lead to misinterpretation of data. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the carboxy-PTIO assay to build a foundational understanding.

Q1: What is carboxy-PTIO and how does it detect ROS?

A: Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a stable, water-soluble radical scavenger.[1] It is widely used to detect and quantify nitric oxide (NO•). The core principle of detection relies on a stoichiometric reaction where the paramagnetic carboxy-PTIO radical reacts with NO• to form the diamagnetic product, carboxy-PTI.[2][3] This conversion leads to a loss of the characteristic Electron Paramagnetic Resonance (EPR) signal of carboxy-PTIO. Therefore, the rate of signal decay is directly proportional to the rate of NO• production.

While highly effective for NO•, it's crucial to recognize that carboxy-PTIO can also react with other radical species, such as superoxide (O₂⁻), albeit at different reaction rates.[3] This cross-reactivity is a potential source of background noise and must be considered during experimental design.

Q2: What are the primary sources of background noise in a carboxy-PTIO assay?

A: Background noise in this context refers to any signal change not attributable to the specific ROS you intend to measure. The main culprits include:

• Contaminating Transition Metals: Trace amounts of redox-active metals like iron (Fe²⁺/Fe³⁺) and copper (Cu⁺/Cu²⁺) in buffers or samples can catalyze the generation of ROS through Fenton-like reactions, leading to a false-positive signal.[4][5]

• Redox-Active Compounds: Components within your sample matrix (e.g., cell culture media, tissue homogenates) such as ascorbate (Vitamin C), glutathione, or certain drug compounds can directly reduce or react with carboxy-PTIO, causing signal decay independent of your target ROS.[6]

• Instability of Reagents: Carboxy-PTIO itself or other assay components can degrade over time, especially when exposed to light or improper storage temperatures, contributing to a drifting baseline.

• Instrumental Artifacts: In EPR spectroscopy, background signals can be induced by the rapidly changing magnetic field or originate from paramagnetic species within the resonator or sample holder.[7][8]

Q3: How can I prepare my samples and reagents to minimize background interference?

A: Proactive preparation is critical.

• Use High-Purity Water: Always use ultra-pure, deionized water (18.2 MΩ·cm) for all buffers and solutions to minimize metal contamination.

• Incorporate Metal Chelators: Add a metal chelator like Diethylenetriaminepentaacetic acid (DTPA) or Ethylenediaminetetraacetic acid (EDTA) to your buffers.[4][9] These agents sequester free transition metals, preventing them from participating in redox reactions that generate artifactual ROS.[5][10]

• Freshly Prepare Reagents: Prepare carboxy-PTIO stock solutions fresh and protect them from light. Store aliquots at -20°C or below.[1] Allow solutions to equilibrate to the experimental temperature before use to prevent temperature-gradient-induced signal drift.

• Sample Clarification: For complex biological samples like cell lysates or tissue homogenates, centrifuge the sample to remove cellular debris before adding carboxy-PTIO.

Troubleshooting Guide: From High Background to Low Signal

This guide provides a systematic approach to diagnosing and solving specific issues encountered during your experiments.

Problem 1: High and Unstable Background Signal at Baseline

You observe a significant and drifting EPR signal decay even before introducing your biological sample or stimulus.

Potential Causes & Diagnostic Workflow

This issue almost always points to contamination or instability within the assay reagents themselves. A logical workflow can help isolate the source.

Caption: Troubleshooting workflow for high baseline noise.

Recommended Solutions

• Protocol: Buffer and Reagent Purity Check

  • Prepare Fresh Buffer: Make a new batch of your experimental buffer using ultra-pure water and a fresh container of salts.

  • Add Chelator: Supplement this buffer with 100 µM DTPA to chelate any stray metal ions.

  • Prepare Fresh Carboxy-PTIO: Dissolve carboxy-PTIO powder to create a new stock solution.[1]

  • Run Control Scan: Acquire an EPR spectrum of a sample containing only the newly prepared buffer, DTPA, and carboxy-PTIO.

  • Analyze: The baseline should be stable. If the background noise persists, consider that the carboxy-PTIO solid stock may be degraded or the source water is contaminated.

Problem 2: Low Signal-to-Noise Ratio (SNR)

You observe a response after adding your stimulus, but the signal is weak and difficult to distinguish from the baseline noise.

Potential Causes

• Insufficient ROS Production: The biological system may be generating ROS at a level below the detection limit of the assay.

• Suboptimal Instrument Settings: EPR spectrometer settings may not be optimized for detecting nitroxide radicals.[11]

• Rapid Signal Decay: The generated ROS may be so transient that the spin trap concentration is insufficient to capture it effectively.

Recommended Solutions

• Optimize Reagent Concentrations:

  • Increase the concentration of carboxy-PTIO to improve the trapping efficiency of transient radicals.

  • If applicable, increase the concentration of the stimulus to elicit a stronger biological response.

• Optimize EPR Spectrometer Settings: For nitroxide radicals like carboxy-PTIO, specific settings can significantly improve signal quality.[11]

Parameter	Recommended Setting	Rationale
Microwave Power	10-20 mW	Optimizes signal intensity while avoiding saturation of the nitroxide signal.[11]
Modulation Amplitude	~0.1 mT (1 G)	A good starting point for nitroxides. Can be increased slightly to improve SNR for very low signals, or decreased to resolve fine details.[11]
Sweep Width	~10-15 mT (100-150 G)	Ensures the full characteristic three-line spectrum of the nitroxide is captured.
Number of Scans	>4	Signal averaging increases the SNR by the square root of the number of scans.

• Protocol: Positive Control Experiment To confirm that your system is capable of detecting a signal, run a positive control.

  • Prepare Assay Mix: In your standard buffer with carboxy-PTIO and DTPA, add a known ROS-generating system. For superoxide, a common system is the combination of xanthine and xanthine oxidase.[12]

  • Acquire Signal: Immediately after adding the enzyme, begin EPR acquisition.

  • Analyze: You should observe a robust and steady decay of the carboxy-PTIO signal. If no signal is observed, it points to a fundamental issue with your reagents or instrument setup.

Problem 3: Suspected Off-Target Reactions or Artifacts

Your signal is strong, but you are not confident it originates from the intended ROS (e.g., NO•).

Potential Causes

• Superoxide Cross-Reactivity: Carboxy-PTIO can react with superoxide (O₂⁻), which is often co-produced with NO• in biological systems.[3]

• Peroxynitrite Formation: In systems with both NO• and O₂⁻, these two can react to form peroxynitrite (ONOO⁻), a highly reactive species that can also interact with carboxy-PTIO.[1][13]

Diagnostic Workflow & Solutions

The key to resolving ambiguity is the use of specific enzymes and scavengers to selectively remove certain ROS, allowing you to identify the source of the signal by a process of elimination.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. NO Detection Carboxy-PTIO | CAS 148819-93-6 Dojindo [dojindo.com]
• 3. Reactions of PTIO and carboxy-PTIO with *NO, *NO2, and O2-* - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Both metal-chelating and free radical-scavenging synthetic pentapeptides as efficient inhibitors of reactive oxygen species generation - Metallomics (RSC Publishing) [pubs.rsc.org]
• 6. Redox Regulation Beyond ROS: Why ROS Should Not Be Measured as Often - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Background correction in rapid scan EPR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 9. Metal Complexes or Chelators with ROS Regulation Capacity: Promising Candidates for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Generating and Detecting Reactive Oxygen Species—Section 18.2 | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. sfrbm.org [sfrbm.org]

Reference Data & Comparative Studies

(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy vs TEMPO for EPR spin labeling

As an application scientist who has spent years optimizing spin-labeling protocols for complex biological and materials systems, I frequently see researchers default to TEMPO for their Electron Paramagnetic Resonance (EPR) studies. While TEMPO is an excellent general-purpose probe, it often fails in reducing environments or at complex surface interfaces.

This guide dissects the mechanistic differences between TEMPO and (-)-3-Carboxy-PROXYL (also known as 3-carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy or 3CP). By understanding the structural causality behind their behavior, you can select the optimal probe and implement self-validating protocols to ensure your EPR data is artifact-free.

Mechanistic Foundations: Ring Structure and Causality

The fundamental difference between TEMPO and 3-Carboxy-PROXYL lies in their ring structures, which directly dictate their chemical stability, spatial localization, and spectral reporting capabilities.

• TEMPO ((2,2,6,6-Tetramethylpiperidin-1-yl)oxy): Built on a 6-membered piperidine ring, TEMPO exhibits high conformational flexibility. While this makes it an excellent reporter for membrane fluidity, the flexibility allows reducing agents (like ascorbate or glutathione) easier access to the N-O radical, leading to rapid bioreduction into an EPR-silent hydroxylamine 1.

• (-)-3-Carboxy-PROXYL: Built on a 5-membered pyrrolidine ring, PROXYL derivatives are significantly more rigid. This rigidity forces the bulky adjacent methyl groups closer to the nitroxide moiety, creating a dense steric shield. Consequently, 3-Carboxy-PROXYL is highly resistant to bioreduction 2. Furthermore, its charged carboxyl group prevents it from crossing the plasma membrane, making it an exceptional probe for mapping extracellular redox status or, if microinjected, isolating cytoplasmic signals 3.

Mechanistic pathways dictating spin probe stability and spatial localization.

Comparative Performance Profiling

Surface Polarity Probing in Materials Science

When analyzing functionalized nanoparticles (e.g., TiO2), the way a spin probe interacts with the surface dictates the quality of the EPR data. TEMPO interacts with surfaces primarily through its nitroxide moiety. This direct interaction restricts the mobility of the radical, broadening the EPR lineshape and convoluting the polarity data.

Conversely, 3-Carboxy-PROXYL utilizes its carboxyl group as a chemical anchor, binding strongly to surface Lewis-acid sites. This leaves the nitroxide moiety extending into the local environment, allowing it to freely probe the surface polarity without signal quenching. As a result, 3-Carboxy-PROXYL provides a much higher differentiation power for mapping local surface polarities 4.

Bioreduction in Tissue Homogenates

In biological environments, reactive oxygen species (ROS) and antioxidants constantly alter the cellular redox status 3. TEMPO's half-life in murine blood or tissue homogenates is often measured in mere minutes. 3-Carboxy-PROXYL, due to the steric shielding of the pyrrolidine ring, maintains its paramagnetic state significantly longer, making it the superior choice for in-vivo EPR imaging (EPRI) and longitudinal redox mapping 2.

Quantitative Data Comparison

Physicochemical & EPR Property	TEMPO	(-)-3-Carboxy-PROXYL
Core Structure	Piperidine (6-membered ring)	Pyrrolidine (5-membered ring)
Molecular Weight	156.25 g/mol	186.23 g/mol 5
Net Charge (pH 7.4)	Neutral	Negative (Carboxylate)
Lipophilicity / Partitioning	High (Readily crosses lipid bilayers)	Low (Retained in aqueous cytoplasm) 6
Bioreduction Half-Life	Short (Minutes in tissue homogenates)	Long (Hours due to steric shielding) 2
Surface Anchoring Mechanism	Weak (Direct N-O interaction)	Strong (Carboxyl-mediated anchoring) 4
Primary Application Focus	Membrane fluidity, general spin labeling	In-vivo redox mapping, surface polarity

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity data, protocols must be designed as self-validating systems. Below are the optimized workflows for utilizing these probes.

Protocol A: Nanoparticle Surface Polarity Probing

Objective: Differentiate local surface polarities of modified titania using Continuous Wave (CW) EPR.

• Preparation: Suspend 10 mg of TiO2 nanoparticles in 1 mL of solvent. Crucial Causality: Use chloroform for 3-Carboxy-PROXYL to maximize adsorption via the carboxyl group, and heptane for TEMPO 4.

• Labeling: Introduce 0.5 mM of the selected spin probe to the suspension.

• Equilibration: Incubate for 2 hours at room temperature under continuous agitation.

• Unbound Probe Removal: Centrifuge at 10,000 x g for 10 minutes. Decant the supernatant and resuspend in fresh solvent. Validation Checkpoint: Analyze the final wash supernatant via EPR; a flat baseline confirms the removal of bulk unbound probe, ensuring the final signal is strictly surface-bound.

• CW-EPR Acquisition: Transfer the slurry to a quartz EPR tube. Acquire W-band or X-band spectra at 120 K to freeze molecular motion, allowing accurate extraction of tensor values.

• Spectral Deconvolution: Validation Checkpoint: Use the EasySpin toolbox to simulate the spectra [[7]](). High residuals between the experimental and simulated fit indicate either incomplete washing or probe aggregation.

Protocol B: In-Vitro Bioreduction Resistance Assay

Objective: Quantify the half-life of the spin probe in a reducing biological milieu.

• Reagent Prep: Prepare a 0.4 mM solution of 3-Carboxy-PROXYL in an oxygen-free aqueous buffer (pH 7.4).

• Reduction Initiation: Rapidly inject ascorbic acid to a final concentration of 2 mM.

• Kinetic EPR Acquisition: Immediately begin recording X-band EPR spectra continuously (e.g., 2-minute total acquisition time per sweep).

• Validation Checkpoint: Run a parallel control using an EPR-silent hydroxylamine standard oxidized back to the nitroxide using potassium ferricyanide. This confirms that the observed signal decay in your primary sample is strictly due to chemical reduction, rather than probe precipitation or hardware drift.

• Data Analysis: Plot the decay of the central peak intensity ( mI​=0 ) over time to calculate the pseudo-first-order decay rate.

Self-validating CW-EPR workflow for accurate spin label spectral acquisition.

References

• Surface interaction, polarity and probe mobility differences on organophosphonic-acid modified titania: a spin probe EPR study - RSC Publishing. 4

• 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl - NCBI.3

• Structure of the nitroxide spin probe 3-carboxy-proxyl (CP) - ResearchGate. 6

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - ResearchGate.2

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - MDPI. 1

• Road Map for the Use of Electron Spin Resonance Spectroscopy in the Study of Functionalized Magnetic Nanoparticles - PMC.7

• 3-Carboxy-2,2,5,5-tetramethyl-1-pyrrolidine-1-oxyl, free radical | CAS 2154-68-9 | SCBT. 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Surface interaction, polarity and probe mobility differences on organophosphonic-acid modified titania: a spin probe EPR study - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. Road Map for the Use of Electron Spin Resonance Spectroscopy in the Study of Functionalized Magnetic Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy against 3-maleimido-PROXYL

Electron Paramagnetic Resonance (EPR) spectroscopy provides unparalleled insights into the structural dynamics and microenvironments of biomolecules. At the core of this technique are stable nitroxide free radicals. Among these, the PROXYL (2,2,5,5-tetramethylpyrrolidine-1-oxyl) ring system is highly favored due to its robust stability against bioreduction compared to its piperidine (TEMPO) counterparts.

When designing an EPR experiment, selecting the correct functionalized PROXYL derivative dictates the mechanism of interaction. This guide benchmarks two fundamental labels: (-)-3-Carboxy-PROXYL (a charged, non-covalent or amine-reactive probe) and 3-Maleimido-PROXYL (a covalent, thiol-reactive probe).

Mechanistic Divergence & Causality

The fundamental difference between these two spin labels lies in their functional groups, which dictate their spatial localization and reactivity.

• 3-Maleimido-PROXYL : Engineered specifically for Site-Directed Spin Labeling (SDSL). The maleimide moiety undergoes a nucleophilic Michael addition with the thiolate anion of cysteine residues[1]. The causality behind using maleimide over other reactive groups (like methanethiosulfonates) is the formation of a highly stable, irreversible thioether bond. This is critical when probing long-term conformational changes in proteins like human serum albumin (HSA) under oxidative stress[2].

• (-)-3-Carboxy-PROXYL (PCA) : Features a carboxylic acid group. At physiological pH, this group is deprotonated, yielding a negatively charged, highly water-soluble, and membrane-impermeable radical[3]. The causality here is spatial isolation: because it cannot cross the plasma membrane, it is the gold standard for measuring extracellular reactive oxygen species (ROS) or evaluating the microviscosity of the aqueous-lipid interface in micelles. Alternatively, it can be activated via EDC/NHS chemistry to covalently bind primary amines.

Quantitative Physicochemical Benchmarking

To facilitate experimental design, the physical and chemical properties of both spin labels are summarized below.

Parameter	(-)-3-Carboxy-PROXYL	3-Maleimido-PROXYL
Target Reactivity	Non-covalent (micelles) / Amines (via EDC)	Sulfhydryls / Free Cysteines (-SH)
Primary Application	Extracellular ROS tracking, Microviscosity	Site-Directed Spin Labeling (SDSL)
Molecular Weight	186.23 g/mol [4]	237.27 g/mol
Optimal Reaction pH	pH 4.5 - 7.5 (for amine coupling)	pH 6.8 - 7.0 (to prevent amine cross-reactivity)
Cellular Permeability	Impermeable (charged at pH 7.4)[3]	Permeable (dependent on target protein)
Spectral Line Width	~1.4 Gauss (Isotropic)[3]	Broadened (Dependent on protein τ_c)[2]

Experimental Workflows

Experimental workflows for covalent SDSL vs. non-covalent EPR probing using PROXYL derivatives.

Self-Validating Experimental Protocols

A robust experiment requires built-in validation checkpoints to ensure that the observed EPR signal accurately reflects the biological system rather than artifactual free label.

Protocol A: Site-Directed Spin Labeling using 3-Maleimido-PROXYL

This protocol is optimized for labeling the single free cysteine (Cys-34) of human serum albumin (HSA) to monitor conformational changes[1].

Step 1: Protein Preparation & Reduction

• Action: Dissolve HSA in 50 mM Phosphate Buffer, pH 6.8. If targeting engineered cysteines in other proteins, pre-treat with 1 mM DTT for 30 minutes to reduce disulfide bonds, followed by rapid desalting.

• Causality: The pH is strictly maintained at 6.8 to maximize the nucleophilicity of the thiolate anion while suppressing the cross-reactivity of maleimide with primary amines (lysines), which occurs at pH > 7.5.

• Validation Checkpoint: Perform an Ellman’s Reagent (DTNB) assay to quantify free sulfhydryls prior to labeling. A 1:1 molar ratio of free -SH to protein confirms successful reduction.

Step 2: Covalent Conjugation

• Action: Add a 5-fold molar excess of 3-Maleimido-PROXYL (dissolved in minimal DMSO) to the protein solution. Incubate in the dark for 2 hours at room temperature, or overnight at 4°C.

• Causality: The molar excess drives the Michael addition to completion. Darkness prevents unwanted photolytic degradation of the nitroxide radical.

Step 3: Purification & Spectral Validation

• Action: Remove unreacted spin label using a PD-10 size-exclusion column equilibrated with the measurement buffer.

• Validation Checkpoint: Record the Continuous Wave (CW) EPR spectrum of the eluate. A successful covalent attachment will yield an anisotropic, broadened spectrum due to the restricted rotational correlation time (τ_c) of the protein. If a sharp, isotropic three-line spectrum dominates, free label is still present, and a second purification step is mandatory[2].

Protocol B: Extracellular Microenvironment Probing using (-)-3-Carboxy-PROXYL

This protocol utilizes the charged nature of 3-Carboxy-PROXYL to measure extracellular redox status or micellar partitioning without penetrating the cell membrane[3].

Step 1: Probe Solubilization

• Action: Prepare a 10 mM stock of (-)-3-Carboxy-PROXYL in deionized water or a physiological buffer (e.g., PBS, pH 7.4).

• Causality: At pH 7.4, the carboxyl group is fully ionized, ensuring maximum aqueous solubility and preventing passive diffusion across hydrophobic lipid bilayers.

Step 2: System Equilibration

• Action: Introduce the spin probe to the cell suspension or micelle solution at a final concentration of 100–200 µM. Allow 10 minutes for thermal and partitioning equilibration.

• Validation Checkpoint: Monitor the EPR signal over a 15-minute window before adding any experimental stimuli. The signal intensity should remain perfectly stable. A decreasing signal indicates unexpected bioreduction (e.g., by extracellular ascorbate), which must be accounted for in the baseline kinetics.

Step 3: EPR Measurement

• Action: Acquire the X-band EPR spectrum.

• Data Interpretation: Because the probe tumbles rapidly in the aqueous phase, it will produce a sharp, isotropic triplet (due to the hyperfine coupling of the unpaired electron with the ^14N nucleus, I=1). Changes in the peak-to-peak linewidth (ΔH0) will directly report on the microviscosity of the immediate environment.

Summary of Application Efficacy

When benchmarking these two labels, the decision matrix is strictly governed by the target site. For high-resolution structural biology and monitoring protein unfolding (e.g., tracking albumin damage in pathological states), the covalent tethering of 3-Maleimido-PROXYL is indispensable[2]. Conversely, for non-invasive extracellular redox mapping, in vivo EPR imaging, or lipid-interface studies where covalent modification would disrupt the native system, the charged stability of (-)-3-Carboxy-PROXYL makes it the superior choice[3].

References

1.[1] Title: Maleimido-proxyl as an EPR spin label for the evaluation of conformational changes of albumin. Source: PubMed. URL:[Link]

2.[2] Title: Site-Directed Spin Labeling EPR Spectroscopy for Determination of Albumin Structural Damage and Hypoalbuminemia in Critical COVID-19. Source: PubMed Central (PMC). URL:[Link]

3.[3] Title: 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl. Source: Molecular Imaging and Contrast Agent Database (NCBI). URL: [Link]

Sources

• 1. Maleimido-proxyl as an EPR spin label for the evaluation of conformational changes of albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Site-Directed Spin Labeling EPR Spectroscopy for Determination of Albumin Structural Damage and Hypoalbuminemia in Critical COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 3-Carboxy-PROXYL 98 , SAFC Yes 2154-68-9 [sigmaaldrich.com]

Validating protein conformational changes with (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy EPR

Validating Protein Conformational Changes: A Comparative Guide to (-)-3-Carboxy-PROXYL in SDSL-EPR

In the realm of structural biology, capturing the dynamic conformational changes of intrinsically disordered proteins (IDPs) or monitoring protein-ligand interactions in their native cellular environment remains a formidable challenge. While Cryo-EM and X-ray crystallography provide exquisite static snapshots, Site-Directed Spin Labeling (SDSL) coupled with Electron Paramagnetic Resonance (EPR) spectroscopy offers unparalleled real-time dynamic resolution[1].

As a Senior Application Scientist, I frequently evaluate spin labels to ensure they meet the rigorous demands of physiological environments. This guide objectively compares (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (commonly known as 3-carboxy-PROXYL or PCA) against traditional alternatives, providing the mechanistic causality and self-validating protocols necessary for successful conformational analysis.

The Contenders: 3-Carboxy-PROXYL vs. Industry Alternatives

Choosing the correct spin label dictates the success of an EPR experiment. The standard in vitro choice is often MTSL, but transitioning to in-cell environments or targeting specific residues requires distinct chemical properties.

• MTSL (The In Vitro Standard): Highly flexible and forms a reversible disulfide bond with cysteine residues. However, it is rapidly reduced and rendered EPR-silent by intracellular antioxidants[1].

• TOAC (The Rigid Backbone Probe): A 6-membered piperidine ring synthesized directly into the peptide backbone. It offers zero linker flexibility, making it ideal for rigid distance measurements, but suffers from rapid intracellular reduction[2].

• (-)-3-Carboxy-PROXYL (The In-Cell Survivor): A 5-membered pyrrolidine ring that targets primary amines (N-terminus or lysines) via carbodiimide coupling. It exhibits exceptional resistance to enzymatic reduction, making it the premier choice for in-cell EPR[2][3].

Comparative Performance Specifications

Feature	MTSL	TOAC	(-)-3-Carboxy-PROXYL (PCA)
Ring Structure	5-membered pyrroline	6-membered piperidine	5-membered pyrrolidine
Target Residue	Cysteine (Thiol)	Peptide Backbone	Amines (N-term/Lysine)
Linker Flexibility	High (5 rotatable bonds)	None (Rigidly integrated)	Moderate (Amide linkage)
In-Cell Half-Life	Low (< 15 mins)	Low	High (~85 mins)
Primary Use Case	In vitro DEER / CW-EPR	Rigid peptide conformation	In-cell EPR & Amine labeling

Mechanistic Causality: The Physics of Conformational Detection

Intracellular Reduction Resistance

The cellular environment is highly reducing due to high concentrations of glutathione and ascorbate, which convert nitroxide radicals into EPR-silent hydroxylamines. The reduction kinetics follow a Michaelis-Menten model, indicating an enzyme-mediated process[2]. The 5-membered pyrrolidine ring of (-)-3-Carboxy-PROXYL creates significant steric hindrance around the >N-O• group. This structural feature physically shields the unpaired electron from reducing agents, granting it a half-life of approximately 85 minutes in Xenopus laevis oocyte extracts—vastly outperforming 6-membered rings like TOAC[2][4].

Conformational Sensitivity via Spectral Broadening

Continuous Wave (CW) EPR spectroscopy relies on the sensitivity of the nitroxide's spectral shape to its rotational correlation time ( τc​ )[1]. The nitroxide radical possesses an anisotropic magnetic tensor.

• Unfolded/Unbound State: The spin label tumbles rapidly ( τc​≈0.1−1 ns), averaging out the anisotropic g-tensor and hyperfine interactions to produce three sharp, narrow spectral lines.

• Folded/Bound State: Upon protein folding or ligand binding, the local steric environment restricts the label's mobility ( τc​>10 ns). This results in incomplete signal averaging and distinct spectral line broadening[1][5].

Caption: EPR spectral line broadening reflects restricted mobility during protein folding or binding.

Self-Validating Experimental Protocol: Amine Labeling & EPR Analysis

To monitor conformational changes (e.g., Histone H1.3 binding to plasmid DNA), the spin label must be covalently attached without disrupting the protein's native function[6]. This protocol utilizes EDC/NHS coupling to target primary amines.

Step 1: NHS-Ester Activation of the Spin Label

• Action: Dissolve (-)-3-Carboxy-PROXYL in anhydrous DMF. Add EDC and NHS in a 1:1.2:1.2 molar ratio. Incubate for 30 minutes at room temperature.

• Causality: The carboxyl group of the PROXYL label is unreactive toward proteins on its own. EDC activates the carboxyl group to form an unstable O-acylisourea intermediate, which is immediately stabilized by NHS to form a semi-stable, amine-reactive NHS-ester.

Step 2: Protein Conjugation

• Action: Buffer exchange the target protein into an amine-free buffer (e.g., 50 mM HEPES, pH 7.5). Add the activated spin label at a 10-fold molar excess. Incubate for 2 hours at room temperature[6].

• Causality: Amine-free buffers are mandatory because primary amines in buffers (like Tris) will competitively react with the NHS-ester, quenching the label. The slightly alkaline pH ensures the target lysine ϵ -amino groups are deprotonated and highly nucleophilic.

Step 3: Purification and Self-Validation

• Action: Remove unreacted label using a PD-10 size-exclusion column. Calculate labeling efficiency by double-integrating the CW-EPR spectrum of the purified protein and comparing it to a standard curve of free spin label[7].

• Causality: Free spin label tumbles isotropically and produces a massive, sharp signal that masks the broader, protein-bound signal. Double integration converts the first-derivative EPR spectrum into total spin concentration, validating that the protein is sufficiently labeled before complex experiments begin.

Step 4: CW-EPR Conformational Analysis

• Action: Load the labeled protein into a 0.6 mm quartz capillary. Acquire X-band (9.4 GHz) CW-EPR spectra before and after the addition of the binding partner[6].

• Causality: Quartz is used because standard glass contains paramagnetic impurities that distort the EPR signal. The addition of the binding partner restricts the label's mobility, which is quantitatively observed as spectral line broadening.

Caption: Workflow for SDSL and EPR analysis using 3-carboxy-PROXYL.

References

• Azarkh, M., et al. "Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes." Journal of Magnetic Resonance. URL:[Link]

• Habchi, J., et al. "Exploring intrinsically disordered proteins using site-directed spin labeling electron paramagnetic resonance spectroscopy." Frontiers in Endocrinology. URL:[Link]

• Groß, A., et al. "In-cell EPR." In-cell NMR Spectroscopy: From Molecular Sciences to Cell Biology, Royal Society of Chemistry. URL:[Link]

• "EPR Detection of DNA Interaction with 3-Carboxy-proxyl-Labelled Recombinant Human Histone H1.3." ResearchGate. URL:[Link]

• "3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl." Molecular Imaging and Contrast Agent Database (MICAD), NCBI. URL:[Link]

Sources

• 1. Frontiers | Exploring intrinsically disordered proteins using site-directed spin labeling electron paramagnetic resonance spectroscopy [frontiersin.org]
• 2. Evaluation of spin labels for in-cell EPR by analysis of nitroxide reduction in cell extract of Xenopus laevis oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Carboxy-2,2,5,5-tetramethyl-pyrrolidinyl-N-oxyl - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. EPR Studies of Functionally Active, Nitroxide Spin-Labeled Peptide Analogs of the C-terminus of a G-Protein Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

A Comparative Guide to the Stability of (-)-3-Carboxy-PROXYL and DMPO Spin Traps for Researchers in Life Sciences and Drug Development

In the intricate landscape of free radical biology and oxidative stress research, the accurate detection and characterization of transient radical species are paramount. Electron Paramagnetic Resonance (EPR) spectroscopy, coupled with spin trapping, stands as a gold standard for this purpose. The choice of spin trap is a critical decision that profoundly influences the reliability and interpretability of experimental data. This guide provides an in-depth, objective comparison of two widely utilized spin traps: the nitrone-based 5,5-dimethyl-1-pyrroline N-oxide (DMPO) and the hydroxylamine-based (-)-3-carboxy-PROXYL (CPH), focusing on their comparative stability and practical utility for researchers, scientists, and drug development professionals.

The Central Role of Stability in Spin Trapping

The fundamental principle of spin trapping involves the reaction of a short-lived, EPR-silent radical with a diamagnetic spin trap to form a more stable, EPR-active radical adduct. The stability of this adduct is a crucial determinant of the success of a spin trapping experiment. A longer-lived adduct allows for a greater accumulation of the signal, enhancing the signal-to-noise ratio and enabling the detection of low concentrations of transient radicals. Conversely, an unstable adduct can decay before or during measurement, leading to an underestimation of radical production or, in some cases, the formation of secondary adducts that can confound data interpretation.

At a Glance: Key Performance Metrics of CPH vs. DMPO

Parameter	(-)-3-carboxy-PROXYL (as CP-H)	5,5-dimethyl-1-pyrroline N-oxide (DMPO)
Spin Trap Type	Hydroxylamine (precursor to a stable nitroxide)	Nitrone
Mechanism of Trapping	Oxidation of the hydroxylamine to a stable nitroxide radical	Covalent addition of the radical to the nitrone double bond
Superoxide Adduct Stability	The product, the CP• radical, is highly stable.[1]	DMPO-OOH is notoriously unstable, with a half-life of approximately 45-66 seconds.[2] It can decompose to the DMPO-OH adduct.[2][3]
Hydroxyl Radical Adduct Stability	The product, the CP• radical, is highly stable.	The DMPO-OH adduct is relatively stable, with a half-life of about 55 minutes.[4][5]
Bioreduction of Adduct	The resulting CP• radical is more resistant to reduction by biological reductants like ascorbate and glutathione compared to other nitroxides.[1]	DMPO adducts are susceptible to bioreduction to EPR-silent species in cellular environments.
Rate Constant with Superoxide (kO₂•⁻)	3.2 x 10³ M⁻¹s⁻¹[1]	~10 M⁻¹s⁻¹[6]
Rate Constant with Hydroxyl Radical (k•OH)	Reacts readily with hydroxyl radicals.[7]	2.8 - 3.4 x 10⁹ M⁻¹s⁻¹[6]

Delving Deeper: A Mechanistic and Practical Comparison

Chemical Identity and Trapping Mechanism: A Tale of Two Chemistries

DMPO , a cyclic nitrone, has been a workhorse in the field of free radical research for decades. Its mechanism of action involves the covalent addition of a transient radical to the carbon-nitrogen double bond of the pyrroline ring. This process forms a new, more persistent nitroxide radical adduct whose EPR spectrum provides characteristic hyperfine splitting constants that can be used to identify the trapped radical.[8]

(-)-3-carboxy-PROXYL (CPH) , in its role as a spin trap, is utilized in its reduced, diamagnetic hydroxylamine form, 1-hydroxy-3-carboxy-pyrrolidine (CP-H) . Unlike nitrones, CP-H does not form an adduct in the traditional sense. Instead, it is oxidized by reactive oxygen species (ROS) and other radicals back to its stable, EPR-active nitroxide form, CPH (often denoted as CP•).[7] The intensity of the resulting CPH EPR signal is proportional to the amount of oxidizing radicals present in the system.

Caption: Comparative stability of spin adducts in the presence of biological reductants.

Experimental Protocols: A Practical Guide

The successful application of any spin trap hinges on a well-designed experimental protocol. Below are foundational protocols for the detection of superoxide in a cellular system, highlighting the key differences in the application of DMPO and CP-H.

Protocol 1: Superoxide Detection in Cultured Cells using DMPO

Objective: To detect intracellular superoxide production in response to a stimulus.

Materials:

• 5,5-dimethyl-1-pyrroline N-oxide (DMPO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Stimulant (e.g., phorbol 12-myristate 13-acetate - PMA)

• Superoxide dismutase (SOD) as a negative control

• EPR spectrometer and flat cell

Procedure:

• Cell Preparation: Culture cells to the desired confluency. On the day of the experiment, detach the cells and wash them with PBS. Resuspend the cells in PBS at a high density (e.g., 1x10⁷ cells/mL).

• Spin Trap Addition: Add DMPO to the cell suspension to a final concentration of 50-100 mM. A high concentration is necessary due to the relatively low rate constant for superoxide trapping. [2]3. Initiation of Superoxide Production: Add the stimulant (e.g., PMA) to the cell suspension. For the negative control, add SOD (e.g., 100 U/mL) prior to the stimulant.

• EPR Measurement: Immediately transfer the cell suspension to an EPR flat cell and begin EPR measurements. Acquire spectra at regular intervals (e.g., every 30-60 seconds) to monitor the formation and decay of the DMPO-OOH adduct.

• Data Analysis: Analyze the EPR spectra for the characteristic signals of the DMPO-OOH and DMPO-OH adducts. The intensity of the DMPO-OOH signal is proportional to the rate of superoxide production.

Causality Behind Experimental Choices:

• The high concentration of DMPO is a necessary trade-off to compensate for its slow reaction with superoxide, aiming to trap a detectable amount of the radical before it dismutates.

• Immediate and rapid measurements are crucial due to the short half-life of the DMPO-OOH adduct.

Protocol 2: Oxidative Stress Detection in Tissue Homogenates using CP-H

Objective: To measure the overall oxidative stress in a tissue sample by detecting the formation of oxidizing radicals.

Materials:

• 1-hydroxy-3-carboxy-pyrrolidine (CP-H)

• Tissue of interest

• Homogenization buffer (e.g., ice-cold PBS)

• EPR spectrometer and capillary tubes

Procedure:

• Tissue Homogenization: Homogenize the tissue sample in ice-cold buffer containing a known concentration of CP-H (e.g., 1 mM). The homogenization process itself can introduce oxygen and initiate radical production in ischemic tissue. [7]2. Incubation: Incubate the homogenate under specific conditions (e.g., at room temperature or 37°C) for a defined period (e.g., 15-30 minutes) to allow for the oxidation of CP-H by any generated radicals.

• EPR Measurement: Transfer an aliquot of the homogenate to an EPR capillary tube and acquire the EPR spectrum of the stable CP• radical.

• Quantification: Quantify the concentration of the CP• radical by double integration of the EPR signal and comparison with a standard curve generated using a known concentration of a stable nitroxide like CPH itself.

• Control for Bioreduction: To account for the reduction of the newly formed CP• radical by cellular components, the decay of the CP• signal can be monitored over time.

Causality Behind Experimental Choices:

• CP-H acts as an integrating sensor for total oxidizing radical flux over the incubation period due to the high stability of the resulting CP• radical.

• Monitoring the decay of the CP• signal provides a self-validating system to assess the impact of bioreduction on the final measurement.

Conclusion and Recommendations

Both DMPO and (-)-3-carboxy-PROXYL (used as its precursor, CP-H) are valuable tools in the arsenal of researchers studying free radical biology. However, their distinct chemical properties and mechanisms of action make them suitable for different applications.

DMPO remains a useful spin trap for the detection of a wide range of radicals, particularly the hydroxyl radical, where its adduct is reasonably stable. However, its use for superoxide detection is fraught with challenges due to the instability and potential for artifactual conversion of its superoxide adduct.

(-)-3-carboxy-PROXYL (as CP-H) offers a significant advantage in terms of the stability of its oxidized product, the CP• radical. This makes it a superior choice for the following applications:

• Reliable detection and quantification of superoxide: The stability of the CP• radical eliminates the ambiguity associated with DMPO-OOH decay.

• Studies in biological systems: The enhanced resistance of the CP• radical to bioreduction leads to more accurate measurements in cellular and in vivo environments.

• Measurement of cumulative oxidative stress: The integrating nature of CP-H oxidation allows for the assessment of total oxidizing radical production over a period of time.

For researchers focused on the accurate and stable detection of superoxide and overall oxidative stress in complex biological systems, (-)-3-carboxy-PROXYL (CP-H) presents a more robust and reliable alternative to DMPO. The choice of spin trap is a critical experimental parameter, and a thorough understanding of their respective stabilities is essential for generating high-quality, reproducible data in the fields of life sciences and drug development.

References

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• Villamena, F. A., Hadad, C. M., & Zweier, J. L. (2003). Kinetic study and theoretical analysis of hydroxyl radical trapping and spin adduct decay of alkoxycarbonyl and dialkoxyphosphoryl nitrones in aqueous media. The Journal of Physical Chemistry A, 107(22), 4407–4414.
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• Villamena, F. A., Locigno, E. J., & Zweier, J. L. (2005). The radical trap 5,5-dimethyl-1-pyrroline N-oxide exerts dose-dependent protection against myocardial ischemia-reperfusion injury through preservation of mitochondrial electron transport. The Journal of pharmacology and experimental therapeutics, 315(2), 728–736.
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• ResearchGate. (n.d.). Scheme 1. Structure of the spin traps CPH and TMTH. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Safe Disposal of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

For the vanguard of research, the proper handling and disposal of specialized chemical reagents is not just a matter of regulatory compliance, but a cornerstone of scientific integrity and laboratory safety. This guide provides an in-depth, procedural framework for the safe disposal of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, a stable nitroxide radical commonly utilized as a spin label in advanced research. By moving beyond mere instruction to elucidate the chemical principles at play, we empower researchers to manage this compound with confidence and precision.

Understanding the Compound: Hazard Profile and Reactivity

(-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, also known as a "PROXYL" derivative, is classified as a hazardous substance. While not typically harmful by ingestion, it is an irritant to the eyes, respiratory system, and skin[1]. Direct contact should be meticulously avoided, and appropriate personal protective equipment (PPE) is mandatory during handling.

The key to its safe disposal lies in understanding the reactivity of the nitroxide radical. Nitroxides can undergo reduction to form the corresponding hydroxylamine or oxidation to an oxoammonium salt[2][3]. This reactivity provides a viable pathway for chemical deactivation prior to disposal, transforming the reactive radical into a more stable, less hazardous compound.

Core Disposal Strategy: A Two-Pronged Approach

The recommended disposal strategy for (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy involves a two-pronged approach:

• Chemical Deactivation: Conversion of the nitroxide radical to its corresponding hydroxylamine via a controlled reduction reaction. This significantly diminishes its reactivity.

• Compliant Waste Disposal: Proper containment, labeling, and disposal of the deactivated compound and all contaminated materials in accordance with institutional and local regulations.

This dual approach ensures that the intrinsic hazards of the compound are neutralized before it enters the waste stream, embodying a proactive stance on laboratory safety.

Quantitative Data Summary

Property	Value/Characteristic	Implication for Disposal
Hazard Classification	Irritant (Eyes, Skin, Respiratory)	Requires stringent handling protocols and appropriate PPE.
Chemical Reactivity	Stable nitroxide radical; can be reduced to hydroxylamine or oxidized to oxoammonium salt.	Forms the basis for chemical deactivation prior to disposal.
Incompatible Materials	Strong oxidizing agents.	Avoid contact with oxidizers to prevent potentially vigorous reactions.

Experimental Protocol: Chemical Deactivation of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy

This protocol details the step-by-step methodology for the chemical deactivation of the nitroxide radical using ascorbic acid, a mild and effective reducing agent[4][5][6].

Materials:

• Waste (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy (solid or in solution)

• Ascorbic acid (Vitamin C)

• Water (deionized or distilled)

• Sodium bicarbonate (for pH adjustment, if necessary)

• pH indicator strips or a pH meter

• Appropriate glass beaker or flask

• Stir bar and stir plate

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure:

• Preparation: In a well-ventilated chemical fume hood, prepare a 10% (w/v) solution of ascorbic acid in water. For every 1 gram of the nitroxide waste, you will need approximately 10 mL of the ascorbic acid solution. The orange-yellow color of the nitroxide solution will serve as a visual indicator of the reaction's progress.

• Dissolution of Waste: If the nitroxide waste is in solid form, dissolve it in a minimal amount of water in a beaker. If it is already in an aqueous solution, proceed to the next step.

• Reduction Reaction: While stirring the nitroxide solution, slowly add the 10% ascorbic acid solution. A color change from orange-yellow to colorless indicates the reduction of the nitroxide to the corresponding hydroxylamine.

• Ensuring Complete Reaction: Continue to add the ascorbic acid solution until the orange-yellow color is completely discharged. To ensure the reaction goes to completion, add a slight excess of the ascorbic acid solution and continue stirring for at least 30 minutes.

• pH Adjustment: Check the pH of the resulting solution. If it is acidic (ascorbic acid is an acid), neutralize it to a pH between 6 and 8 by slowly adding a saturated solution of sodium bicarbonate. Be cautious as this may cause some foaming due to the release of carbon dioxide.

• Final Disposal Preparation: The resulting colorless solution now contains the less reactive hydroxylamine derivative. This solution should be treated as hazardous chemical waste.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy.

Final Disposal Procedures

The deactivated solution, along with any contaminated materials (e.g., gloves, weighing paper, pipette tips), must be disposed of as hazardous chemical waste.

• Collection: Collect all waste materials in a clearly labeled, leak-proof container. The container should be compatible with the chemical waste.

• Labeling: The waste container must be labeled in accordance with your institution's and local regulations for hazardous waste. At a minimum, the label should include the words "Hazardous Waste," the chemical name of the contents (e.g., "Deactivated (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy solution"), and the associated hazards.

• Storage: Store the waste container in a designated, secure area, away from incompatible materials, until it is collected by your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor[7].

• Documentation: Maintain a record of the waste generated, including the date, quantity, and method of deactivation.

Crucially, never dispose of the untreated nitroxide radical or the deactivated solution down the drain or in the regular trash.

By adhering to this comprehensive guide, researchers can ensure the safe and responsible disposal of (-)-3-Carboxy-2,2,5,5-tetramethylpyrrolidinyl-1-oxy, fostering a culture of safety and environmental stewardship within the laboratory.

References

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